Technical Documentation Center

5-Chloro-4-iodo-2-methylpyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Chloro-4-iodo-2-methylpyridine

Core Science & Biosynthesis

Foundational

5-Chloro-4-iodo-2-methylpyridine physical and chemical properties

An In-Depth Technical Guide to 2-Chloro-4-iodo-5-methylpyridine A Core Intermediate for Advanced Chemical Synthesis Introduction: 2-Chloro-4-iodo-5-methylpyridine is a halogenated pyridine derivative that serves as a hig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 2-Chloro-4-iodo-5-methylpyridine

A Core Intermediate for Advanced Chemical Synthesis

Introduction: 2-Chloro-4-iodo-5-methylpyridine is a halogenated pyridine derivative that serves as a highly versatile and crucial intermediate in the synthesis of complex organic molecules.[1] Its strategic placement of chloro, iodo, and methyl groups on the pyridine ring offers multiple, distinct reaction sites, making it an invaluable building block for researchers in the pharmaceutical and agrochemical industries.[1] This guide provides a comprehensive overview of its physical and chemical properties, synthesis, and handling, tailored for scientists and drug development professionals.

Note on Nomenclature: This document pertains to the compound with CAS Number 1197957-18-8. While the topic requested is "5-Chloro-4-iodo-2-methylpyridine," the most prominently documented compound with this substitution pattern is formally named 2-Chloro-4-iodo-5-methylpyridine according to IUPAC conventions. All data herein refers to this specific chemical entity.

Compound Identity and Structure

The fundamental identity of this compound is established by its unique molecular structure and standard chemical identifiers.

Chemical structure of 2-Chloro-4-iodo-5-methylpyridine.
IdentifierValueSource
CAS Number 1197957-18-8
Molecular Formula C₆H₅ClIN
Molecular Weight 253.47 g/mol
IUPAC Name 2-chloro-4-iodo-5-methylpyridine
SMILES Cc1cnc(Cl)cc1I
InChI InChI=1S/C6H5ClIN/c1-4-3-9-6(7)2-5(4)8/h2-3H,1H3
InChIKey ZWCNVOMJDJPZHE-UHFFFAOYSA-N

Physical and Chemical Properties

The compound is typically a solid at room temperature with the following characteristics.

PropertyValueSource(s)
Physical Form Solid
Boiling Point 277.4 ± 35.0 °C at 760 mmHg[1]
Storage Temperature -20°C, protected from light, under inert gas[1]
Solubility Soluble in organic solvents (e.g., DMSO, DMF)[2]

Spectroscopic Data

Spectroscopic analysis is essential for confirming the structure and purity of 2-Chloro-4-iodo-5-methylpyridine. While a full spectral analysis is beyond the scope of this guide, ¹H NMR spectral data is available for this compound, which is critical for structural elucidation.[3] Predicted collision cross-section data from mass spectrometry analysis has also been calculated.[4]

Chemical Reactivity and Synthetic Utility

The synthetic value of 2-Chloro-4-iodo-5-methylpyridine stems from the distinct reactivity of its halogen substituents. This differential reactivity allows for selective, stepwise functionalization, which is a cornerstone of modern medicinal chemistry.

Key Reaction Modalities:

  • Cross-Coupling Reactions: The carbon-iodine (C-I) bond is significantly more reactive than the carbon-chlorine (C-Cl) bond in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck). This allows for selective substitution at the 4-position (iodo) while leaving the 2-position (chloro) intact for subsequent transformations. This is the most powerful feature of this intermediate, enabling the construction of complex, unsymmetrical molecules.[5]

  • Nucleophilic Aromatic Substitution (SNAr): While less reactive than the iodo-group in cross-coupling, the chloro-substituent can be displaced by strong nucleophiles, providing another handle for molecular diversification.

  • Oxidation: The pyridine nitrogen is susceptible to oxidation, which can form the corresponding N-oxide.[5] This transformation alters the electronic properties of the ring, potentially modifying its reactivity in subsequent steps.

Reactivity_of_2_Chloro_4_iodo_5_methylpyridine cluster_reactions Key Synthetic Transformations main 2-Chloro-4-iodo-5-methylpyridine cross_coupling Pd-Catalyzed Cross-Coupling (Suzuki, Sonogashira, etc.) main->cross_coupling High Reactivity at C-I snar Nucleophilic Aromatic Substitution (SNAr) main->snar Lower Reactivity at C-Cl oxidation N-Oxidation main->oxidation Pyridine Ring product_cc Functionalization at C4 (Aryl, Alkynyl, etc.) cross_coupling->product_cc product_snar Substitution at C2 (e.g., with -OR, -NR2) snar->product_snar product_ox Pyridine N-Oxide Derivative oxidation->product_ox Synthesis_Pathway start 2-Chloro-5-methylpyridine int1 N-Oxide Intermediate start->int1 Oxidation (e.g., H₂O₂) int2 4-Nitro-N-Oxide Intermediate int1->int2 Nitration (H₂SO₄, HNO₃) int3 4-Amino Intermediate int2->int3 Reduction (e.g., Fe/AcOH) int4 Diazonium Salt Intermediate int3->int4 Diazotization (NaNO₂, H₂SO₄) product 2-Chloro-4-iodo-5-methylpyridine int4->product Iodination (KI)

Synthetic pathway to 2-Chloro-4-iodo-5-methylpyridine.

Step-by-Step Experimental Protocol:

The following protocol is a representative synthesis adapted from documented procedures. [6] Step 1: Oxidation to N-Oxide

  • Dissolve 2-chloro-5-methylpyridine in a suitable solvent such as acetic acid.

  • Add an oxidizing agent, for example, hydrogen peroxide, to the solution.

  • Heat the reaction mixture, typically between 70-90°C, for 7-10 hours until the reaction is complete.

  • Work up the reaction to isolate the 2-chloro-5-methylpyridine N-oxide intermediate.

Step 2: Nitration

  • To the N-oxide intermediate from the previous step, add a mixture of concentrated sulfuric acid and nitric acid.

  • Carefully control the temperature while the nitration reaction proceeds to yield the 4-nitro substituted compound.

  • Isolate the 2-chloro-4-nitro-5-methylpyridine N-oxide.

Step 3: Reduction of the Nitro Group

  • Dissolve the 4-nitro intermediate in acetic acid.

  • Add a reducing agent, such as iron powder, to the mixture.

  • Heat the reaction to approximately 100°C for 1-3 hours to reduce the nitro group to an amine.

  • After completion, neutralize the mixture and extract the 2-chloro-4-amino-5-methylpyridine product. The crude product can be purified via column chromatography. [6] Step 4: Diazotization and Iodination

  • Suspend the 4-amino intermediate in water and cool the mixture to -10°C.

  • Slowly add concentrated sulfuric acid, followed by a solution of sodium nitrite (NaNO₂) in water, maintaining the low temperature to form the diazonium salt.

  • In a separate vessel, prepare a solution of potassium iodide (KI) in water.

  • Slowly add the KI solution to the diazonium salt mixture, keeping the temperature around 0°C.

  • Allow the reaction to proceed for 2-6 hours.

  • Extract the final product, 2-Chloro-4-iodo-5-methylpyridine, with a suitable organic solvent. Purify using column chromatography to obtain the final product. [6]

Applications in Research and Development

2-Chloro-4-iodo-5-methylpyridine is not typically an end-product but rather a high-value intermediate. Its primary application is in the synthesis of biologically active molecules.

  • Pharmaceuticals: It is a key building block for creating complex heterocyclic compounds, including inhibitors of protein kinases like ERK2, which are targets in cancer therapy. [6]* Agrochemicals: The halogenated pyridine scaffold is common in modern pesticides and herbicides. This intermediate provides a route to novel crop protection agents. [1]* Materials Science: It can be used in the development of specialty chemicals and functional materials where a substituted pyridine core is desired. [1]

Safety and Handling

Proper handling of 2-Chloro-4-iodo-5-methylpyridine is essential due to its potential hazards.

Hazard Identification:

  • Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled. [7]* Irritation: Causes skin and serious eye irritation. May cause respiratory irritation. [7] Recommended Handling Procedures:

  • Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection (safety goggles). [7]* Ventilation: Handle only in a well-ventilated area, such as a chemical fume hood, to avoid inhaling dust or vapors. [7]* Accidental Exposure:

    • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. [7] * Skin: Wash with plenty of water. Take off contaminated clothing and wash it before reuse. [7] * Ingestion/Inhalation: If swallowed or inhaled, seek medical help immediately. [7] Storage and Disposal:

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from light and incompatible materials like strong oxidizing agents. [1][2]For long-term storage, keep in a freezer at -20°C under an inert atmosphere. [1]* Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations. [7]

References

  • Preparation method of 2-chloro-4-iodo-5-methylpyridine. (2013, December 4).
  • 2-Chloro-4-iodo-5-methylpyridine. MySkinRecipes. [Link]

  • 2-chloro-4-iodo-5-methylpyridine (C6H5ClIN). PubChemLite. [Link]

  • HPLC GC Grade 2-Chloro-4-iodo-5-methylpyridine - Lab Supplier. Nanjing Finechem. [Link]

Sources

Exploratory

Comprehensive NMR Spectral Analysis and Structural Elucidation of 5-Chloro-4-iodo-2-methylpyridine: A Technical Whitepaper

Executive Summary In modern drug discovery and agrochemical development, polyhalogenated N-heterocycles like 5-Chloro-4-iodo-2-methylpyridine (CAS: 1245134-39-7) are prized as versatile building blocks. The orthogonal re...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and agrochemical development, polyhalogenated N-heterocycles like 5-Chloro-4-iodo-2-methylpyridine (CAS: 1245134-39-7) are prized as versatile building blocks. The orthogonal reactivity profiles of the C–I and C–Cl bonds allow for sequential, site-selective cross-coupling reactions (e.g., a rapid Sonogashira coupling at the iodo-position followed by a Suzuki-Miyaura coupling at the chloro-position).

However, the regiochemical integrity of these scaffolds must be rigorously validated prior to downstream synthesis. Because positional isomers (such as 4-chloro-5-iodo-2-methylpyridine) exhibit nearly identical mass spectrometry profiles and similar chromatographic retention times, Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for structural elucidation. This whitepaper provides an in-depth predictive NMR spectral guide, detailing the physical causality behind the chemical shifts and outlining a self-validating experimental protocol for absolute structural confirmation.

Theoretical Framework & Causality of Chemical Shifts

The NMR signature of 5-Chloro-4-iodo-2-methylpyridine is governed by a complex interplay of inductive effects, resonance, and relativistic phenomena. Understanding why these shifts occur is critical for accurate spectral interpretation.

  • The Heavy Atom on Light Atom (HALA) Effect: The most striking feature in the 13 C NMR spectrum is the profound diamagnetic shielding of the ipso carbon (C4) attached to the iodine atom. Unlike lighter halogens that deshield carbons via inductive electron withdrawal, iodine induces a massive upfield shift. This is driven by spin-orbit coupling and relativistic effects inherent to the heavy iodine nucleus, which typically shifts the C4 resonance upfield by approximately 30–35 ppm relative to an unsubstituted pyridine ring .

  • Inductive Deshielding by Chlorine: At the C5 position, the highly electronegative chlorine atom exerts a strong inductive pull ( −I effect) through the σ -bond framework. This heavily deshields the ipso carbon (C5) and the adjacent proton (H6). This effect is further modulated by the π -electron density of the pyridine ring .

  • Hyperconjugation of the Methyl Group: The C2-methyl group acts as a weak electron donor via hyperconjugation ( +R ) and inductive ( +I ) effects. This slightly shields the ortho (C3) and para (C5) positions while deshielding its own ipso carbon (C2).

Quantitative Data Presentation: Predictive NMR Assignments

Due to the lack of vicinal protons, the 1 H NMR spectrum is deceptively simple, consisting entirely of singlets. The definitive assignment relies heavily on 13 C shifts and 2D correlation. Below are the high-confidence predictive assignments based on empirical additivity rules for polysubstituted pyridines.

Table 1: 1 H NMR Predictive Data (400 MHz, CDCl 3​ )
PositionShift ( δ , ppm)MultiplicityIntegrationCausality / Coupling Dynamics
H6 8.45 – 8.55Singlet1HStrongly deshielded by the adjacent pyridine Nitrogen and ortho-Chlorine.
H3 7.15 – 7.25Singlet1HMildly shielded by the ortho-methyl group; unaffected by the para-Chlorine.
C2-CH 3​ 2.45 – 2.55Singlet3HTypical benzylic/pyridylic methyl resonance.
Table 2: 13 C NMR Predictive Data (100 MHz, CDCl 3​ )
PositionShift ( δ , ppm)Carbon TypeCausality / Substituent Effect
C2 ~158.0QuaternaryDeshielded by adjacent Nitrogen and ipso-methyl group.
C6 ~149.5CHDeshielded by adjacent Nitrogen and ortho-Chlorine.
C5 ~131.0QuaternaryDeshielded by ipso-Chlorine (Inductive −I effect).
C3 ~129.5CHMildly shielded by ortho-methyl group.
C4 ~105.0QuaternaryStrongly shielded by ipso-Iodine (Relativistic HALA effect).
C2-CH 3​ ~24.0PrimaryStandard pyridylic methyl carbon.

Step-by-Step Methodology: High-Resolution NMR Acquisition

To definitively confirm the regiochemistry of 5-Chloro-4-iodo-2-methylpyridine, a standard 1D analysis is insufficient. The following self-validating 2D NMR workflow must be employed to prevent misassignment of the halogen positions.

NMR_Workflow Prep 1. Sample Preparation (5-10 mg in CDCl3) Tune 2. Probe Tuning & Matching (Optimize for 1H/13C) Prep->Tune Shim 3. Shimming & Locking (Z-axis gradients) Tune->Shim Acq1D 4. 1D Acquisition (1H & 13C{1H}) Shim->Acq1D Acq2D 5. 2D Acquisition (HSQC & HMBC) Acq1D->Acq2D Process 6. Fourier Transform & Phase Correction Acq2D->Process Validate 7. Regiochemical Validation Process->Validate

Step-by-step high-resolution NMR acquisition workflow for structural validation.

Protocol:

  • Sample Preparation: Dissolve 5–10 mg of the highly pure analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Filter through a glass wool plug to remove particulate/paramagnetic impurities.

  • Probe Tuning and Matching: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe for both 1 H and 13 C nuclei to maximize the signal-to-noise ratio and ensure precise pulse flip angles.

  • Shimming and Locking: Lock the spectrometer to the deuterium frequency of CDCl 3​ (7.26 ppm). Perform automated gradient shimming (Z-axis) to achieve a highly homogeneous magnetic field, ensuring the singlets are sharp and well-resolved (line width < 1 Hz).

  • 1D Acquisition:

    • 1 H NMR: Acquire 16 scans with a 30° pulse angle and a relaxation delay (D1) of 1.5 seconds.

    • 13 C{ 1 H} NMR: Acquire 512–1024 scans using a power-gated decoupling sequence (e.g., WALTZ-16) to leverage the Nuclear Overhauser Effect (NOE) for signal enhancement, utilizing a D1 of 2.0 seconds.

  • 2D Acquisition (HSQC & HMBC):

    • HSQC: Acquire to correlate directly bonded 1 H– 13 C pairs, unambiguously identifying the C3 and C6 carbons.

    • HMBC: Acquire with a long-range coupling delay optimized for nJCH​=8 Hz. This is the critical step for establishing the carbon skeleton connectivity across the quaternary halogenated carbons.

Structural Validation via 2D NMR (HMBC Network)

The trustworthiness of the structural assignment relies entirely on the HMBC network acting as a self-validating system . Because all protons in this molecule appear as singlets (due to the lack of adjacent vicinal protons, para-coupling is typically ~0 Hz), standard COSY (homonuclear correlation) is useless. Instead, the long-range heteronuclear couplings ( 2J and 3J ) map the exact positions of the halogens.

  • The C2-Methyl protons will show strong 3J correlations to C3 and the pyridine Nitrogen, and a 2J correlation to C2.

  • The H3 proton will show a 2J correlation to the iodine-bearing C4 (~105 ppm) and a 3J correlation to the chlorine-bearing C5 (~131 ppm).

  • The H6 proton will show a 2J correlation to C5 and a 3J correlation to C4.

This interlocking web of correlations mathematically eliminates any other regioisomer, proving the exact placement of the chloro and iodo substituents.

HMBC_Network H3 H3 Proton (~7.2 ppm) C2 C2 Carbon H3->C2 2J C4 C4 Carbon (I) H3->C4 2J C5 C5 Carbon (Cl) H3->C5 3J H6 H6 Proton (~8.5 ppm) H6->C2 3J H6->C4 3J H6->C5 2J Me C2-CH3 Protons (~2.5 ppm) Me->C2 2J C3 C3 Carbon Me->C3 3J C6 C6 Carbon

Key HMBC (Heteronuclear Multiple Bond Correlation) network confirming the regiochemistry.

References

  • Title: Relativistic Heavy-Neighbor-Atom Effects on NMR Shifts: Concepts and Trends Across the Periodic Table Source: Chemical Reviews (American Chemical Society) URL: [Link]

  • Title: The unexpected roles of σ and π orbitals in electron donor and acceptor group effects on the 13 C NMR chemical shifts in substituted benzenes Source: Physical Chemistry Chemical Physics (Royal Society of Chemistry) URL: [Link]

Foundational

A Researcher's Comprehensive Safety Guide to 5-Chloro-4-iodo-2-methylpyridine

An In-depth Technical Guide for Laboratory Professionals in Drug Development and Chemical Synthesis As a Senior Application Scientist, this guide is designed to provide researchers, chemists, and drug development profess...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Laboratory Professionals in Drug Development and Chemical Synthesis

As a Senior Application Scientist, this guide is designed to provide researchers, chemists, and drug development professionals with a comprehensive understanding of the safety considerations and handling protocols for 5-Chloro-4-iodo-2-methylpyridine. This document moves beyond a standard Safety Data Sheet (SDS) to offer a deeper, more practical insight into managing the risks associated with this halogenated pyridine derivative, grounded in established safety principles from authoritative bodies like the Occupational Safety and Health Administration (OSHA) and the American Chemical Society (ACS).

The unique reactivity of 5-Chloro-4-iodo-2-methylpyridine, stemming from its distinct halogen substituents, makes it a valuable intermediate in complex organic synthesis, particularly in the formation of carbon-carbon bonds through cross-coupling reactions. However, this reactivity also necessitates a nuanced approach to its handling and safety management. This guide will delve into the causality behind the recommended safety protocols, ensuring a self-validating system of laboratory practice.

Hazard Identification and Risk Assessment: A Proactive Approach

The foundation of safe laboratory practice is a thorough understanding of the potential hazards. 5-Chloro-4-iodo-2-methylpyridine is classified with several hazards that demand careful consideration and mitigation. A proactive risk assessment is not merely a procedural step but a critical scientific practice to ensure personal and environmental safety.[1][2][3][4]

GHS Hazard Classification:

Hazard ClassCategoryHazard StatementPictogramSignal Word
Acute Toxicity, OralCategory 4H302: Harmful if swallowedGHS07Warning
Skin Corrosion/IrritationCategory 2H315: Causes skin irritationGHS07Warning
Serious Eye Damage/Eye IrritationCategory 2H319: Causes serious eye irritationGHS07Warning
Specific Target Organ ToxicityCategory 3H335: May cause respiratory irritationGHS07Warning

This table synthesizes information from multiple supplier SDSs which are generally aligned on these classifications.

Expert Analysis of Hazards:

The primary hazards associated with 5-Chloro-4-iodo-2-methylpyridine are its irritant properties to the skin, eyes, and respiratory system, and its potential for harm if ingested. As a solid, the primary route of exposure is through inhalation of dust particles or direct contact with the skin and eyes. The causality for these irritant effects lies in the chemical's reactivity. Halogenated organic compounds can react with biological macromolecules, leading to cellular damage and an inflammatory response.

A crucial aspect of risk assessment involves considering the scale and nature of the experiment.[4][5] A small-scale reaction in a well-ventilated fume hood presents a different risk profile than handling larger quantities or performing reactions at elevated temperatures, which could increase the likelihood of dust or vapor generation.

Physicochemical Properties and Their Safety Implications

Understanding the physical and chemical properties of a substance is paramount to designing safe experimental protocols. While some specific experimental data for 5-Chloro-4-iodo-2-methylpyridine is not widely published, we can infer a reliable profile from available information.

PropertyValue/InformationSafety Implication
Chemical Formula C₆H₅ClINThe presence of chlorine and iodine dictates its reactivity and potential for hazardous decomposition products.
Molecular Weight 253.47 g/mol
Physical State SolidRisk of dust inhalation and skin contact.
Melting Point Not definitively established, but related compounds suggest a range of 45-90°C.Heating above this temperature will produce a liquid, altering spill and exposure risks.
Boiling Point ~277 °C (Predicted)High boiling point suggests low volatility at room temperature, but heating can generate vapors.
Solubility Soluble in organic solvents (e.g., DMSO, DMF). Insoluble in water.Dictates appropriate solvents for reactions and cleaning, as well as firefighting measures. In case of a spill, water will not be an effective cleaning solvent.
Stability May be moisture and air-sensitive.Requires storage in a tightly sealed container under an inert atmosphere. Contact with moisture could lead to degradation and release of acidic byproducts.

Safe Handling and Engineering Controls: A Multi-layered Defense

A robust safety strategy employs a hierarchy of controls, prioritizing engineering and administrative controls over sole reliance on personal protective equipment (PPE).[6]

Workflow for Safe Handling of 5-Chloro-4-iodo-2-methylpyridine:

Caption: A multi-layered workflow for safely handling 5-Chloro-4-iodo-2-methylpyridine.

Engineering Controls:

  • Chemical Fume Hood: All manipulations of 5-Chloro-4-iodo-2-methylpyridine solid and its solutions must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[7]

  • Ventilation: The laboratory should have adequate general ventilation.

  • Safety Shower and Eyewash Station: These must be readily accessible and tested regularly.

Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles are mandatory.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be inspected before use and changed immediately if contaminated.

  • Skin and Body Protection: A lab coat must be worn. For larger quantities, additional protection such as an apron may be necessary.

Reactivity, Storage, and Disposal: Managing the Lifecycle

Chemical Reactivity: The presence of both chloro and iodo substituents on the pyridine ring makes this compound a versatile building block, particularly for palladium-catalyzed cross-coupling reactions such as Suzuki and Sonogashira couplings.[8][9][10][11] The iodine atom is generally more reactive in these transformations. Researchers must be aware that these reactions often involve pyrophoric reagents (e.g., organolithiums), flammable solvents, and potentially exothermic processes, requiring strict adherence to anhydrous and inert atmosphere techniques.

  • Incompatible Materials: Strong oxidizing agents should be avoided as they can react with the pyridine ring.

  • Hazardous Decomposition Products: Upon thermal decomposition, this compound may release toxic and corrosive fumes, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), hydrogen chloride (HCl), and hydrogen iodide (HI).[12][13][14]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials. Due to potential moisture sensitivity, storage under an inert atmosphere (e.g., argon or nitrogen) is recommended. The storage area should be clearly marked.

Waste Disposal: Waste containing 5-Chloro-4-iodo-2-methylpyridine must be treated as hazardous waste.

  • Solid Waste: Collect in a clearly labeled, sealed container.

  • Liquid Waste (Solutions): Collect in a labeled, sealed, and appropriate solvent waste container. Halogenated waste streams should be segregated from non-halogenated ones.[15]

  • Iodine-Specific Considerations: Iodinated organic waste may require specific disposal routes. Some facilities may have iodine recycling programs.[16][17][18][19] Consult your institution's environmental health and safety (EHS) office for specific procedures. Do not dispose of this chemical down the drain.

Emergency Procedures: Preparedness and Response

Preparedness is a key component of the RAMP (Recognize, Assess, Minimize, Prepare) framework.[5]

First-Aid Measures:

Exposure RouteFirst-Aid Procedure
Inhalation Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.
Skin Contact Immediately flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Ingestion Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response:

  • Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated space.

  • Control: Eliminate all ignition sources.

  • Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or vermiculite. Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Collect: Carefully sweep the absorbed material into a labeled container for hazardous waste disposal.

  • Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

  • Report: Report the incident to your laboratory supervisor and EHS office.

Fire-Fighting Measures:

  • Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant foam.

  • Unsuitable Extinguishing Media: Do not use a direct stream of water, as it may scatter the material.

  • Specific Hazards: Fire may produce irritating, corrosive, and/or toxic gases.

  • Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Toxicological and Ecological Profile

Toxicological Information: Specific LD50 or LC50 data for 5-Chloro-4-iodo-2-methylpyridine is not readily available.[20][21][22][23] However, based on its GHS classification and data from related substituted pyridines, it is considered harmful if swallowed and an irritant. The toxicity of pyridine derivatives can vary significantly based on the nature and position of substituents.[24][25] Chronic exposure to irritants should be avoided, as it can lead to long-term health effects.

Ecological Information: Data on the environmental fate and effects of this specific compound are limited. However, pyridine and its derivatives can be toxic to aquatic life.[25][26][27] Releases to the environment should be strictly avoided. The biodegradability of halogenated pyridines can be slow, leading to persistence in the environment.[24]

Conclusion: A Culture of Safety

The safe use of 5-Chloro-4-iodo-2-methylpyridine in a research setting is contingent upon a comprehensive understanding of its hazards and a diligent application of safety protocols. This guide provides a framework for researchers to develop a robust and self-validating safety practice. By integrating the principles of hazard recognition, risk assessment, and control measures into every experimental plan, scientists can confidently and safely utilize this versatile chemical intermediate in their pursuit of innovation. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines as the primary authority.[6][28]

References

  • OSHA. (n.d.). Preventing Exposure to Hazardous Chemicals in Laboratories. Oregon OSHA. Retrieved from [Link]

  • CloudSDS. (2025, August 5). OSHA Chemical Hygiene Plan Requirements | A Detailed Guide. Retrieved from [Link]

  • OSHA. (n.d.). Laboratory Safety Chemical Hygiene Plan (CHP). OSHA FactSheet. Retrieved from [Link]

  • ResearchGate. (n.d.). Degradation of Pyridines in the Environment. Retrieved from [Link]

  • HSI. (n.d.). What is a Chemical Hygiene Plan and Why Does Your Lab Need It?. Retrieved from [Link]

  • University of South Carolina. (n.d.). Chemical Hygiene Plan and Laboratory Safety Manual. Retrieved from [Link]

  • American Chemical Society. (n.d.). Chemical Risk Assessment and Regulatory Decision Making. Retrieved from [Link]

  • PubMed. (n.d.). Toxicity and anaerobic biodegradability of pyridine and its derivatives under sulfidogenic conditions. Retrieved from [Link]

  • Google Patents. (n.d.). CN103420902A - Preparation method of 2-chloro-4-iodo-5-methylpyridine.
  • ACS Publications. (2023, August 2). Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora. ACS Omega. Retrieved from [Link]

  • Walters, M. (2018, November 2). Standard Operating Procedure for work with Chemical name/class: Iodine. Retrieved from [Link]

  • (n.d.). Guidelines on Prevention and Control of Chemical Hazards. Retrieved from [Link]

  • PMC. (n.d.). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. Retrieved from [Link]

  • American Chemical Society. (2022, June 4). From Chemical Safety Rules to Risk Management | ACS College Safety Video #1 [Video]. YouTube. Retrieved from [Link]

  • Mitsui Plastics, Inc. (n.d.). Iodine Waste Recycling Program. Retrieved from [Link]

  • Collect and Recycle. (n.d.). Iodine Disposal For Businesses. Retrieved from [Link]

  • Intersolia. (2025, June 25). Risk Assessment of Chemical Products – A Step-by-Step Guide. Retrieved from [Link]

  • Scribd. (n.d.). ACS Foundations of Chemical Safety and Risk Management. Retrieved from [Link]

  • Storemasta. (2025, January 20). 3 Types of Risk Assessments for Minimising Chemical Risks and Hazards. Retrieved from [Link]

  • ResearchGate. (n.d.). Pyridine: Exposure, risk management, and impact on life and environment. Retrieved from [Link]

  • Environmental Health and Safety. (n.d.). Hazardous Waste Reduction. Retrieved from [Link]

  • Google Patents. (n.d.). Preparation of 2-chloro-5-methylpyridine.
  • American Chemical Society. (2022, June 4). Chemical Safety Information Resources | ACS College Safety Video #2 [Video]. YouTube. Retrieved from [Link]

  • Health and Safety Authority. (n.d.). Chemical Risk Assessment. Retrieved from [Link]

  • ASM Journals. (2020, July 20). Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Applied and Environmental Microbiology. Retrieved from [Link]

  • (2026, January 30). Preventing Chemical Hazards. Retrieved from [Link]

  • RSC Publishing. (n.d.). RSC Advances. Retrieved from [Link]

  • SciSpace. (2018). Synthesis method of 2-chloro-5-chloromethylpyridine. Retrieved from [Link]

  • PMC. (n.d.). Comparing LD50/LC50 Machine Learning Models for Multiple Species. Retrieved from [Link]

  • Gangadasu, B., Raju, B. C., & Jayathirtha, V. (n.d.). A SIMPLE AND CONVENIENT PREPARATION OF 2-CHLORO-5-METHYLPYRIDINE-3-C ARBALDEHYDE IMINES+. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). General Catalysts for the Suzuki-Miyaura and Sonogashira Coupling Reactions of Aryl Chlorides and for the Coupling of Challenging Substrate Combinations in Water. Retrieved from [Link]

  • PubMed. (n.d.). General catalysts for the Suzuki-Miyaura and Sonogashira coupling reactions of aryl chlorides and for the coupling of challenging substrate combinations in water. Retrieved from [Link]

  • ATSDR. (n.d.). Pyridine Tox Profile. Retrieved from [Link]

  • Wikipedia. (n.d.). 2-Methylpyridine. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

  • ResearchGate. (2026, February 7). Thermal decomposition of 2-methylpyridine N-oxide: Effect of temperature and influence of phosphotungstic acid as the catalyst. Retrieved from [Link]

  • PMC. (2019, August 30). SAR and QSAR modeling of a large collection of LD50 rat acute oral toxicity data. Retrieved from [Link]

  • (2015, September 1). Pyridine, alkyl derivatives: Human health tier II assessment Preface. Retrieved from [Link]

  • PubChem. (n.d.). 5-Chloro-2-methylpyridine. Retrieved from [Link]

  • MDPI. (n.d.). Theoretical Kinetic Study of Thermal Decomposition of 5-Methyl-2-ethylfuran. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: 5-Chloro-4-iodo-2-methylpyridine as a Strategic Intermediate in Advanced Pharmaceutical Synthesis

Document Type: Technical Application Note & Experimental Protocol Target Audience: Synthetic Chemists, Process Chemists, and Drug Development Professionals Compound Focus: 5-Chloro-4-iodo-2-methylpyridine (CAS: 1245134-3...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Note & Experimental Protocol Target Audience: Synthetic Chemists, Process Chemists, and Drug Development Professionals Compound Focus: 5-Chloro-4-iodo-2-methylpyridine (CAS: 1245134-39-7)

Executive Summary

In modern pharmaceutical synthesis, the rapid and modular assembly of complex heterocyclic scaffolds is paramount. 5-Chloro-4-iodo-2-methylpyridine (CAS: 1245134-39-7) has emerged as a highly versatile, multi-electrophilic building block[1]. By incorporating three distinct functional handles—an iodine atom at C4, a chlorine atom at C5, and a methyl group at C2—this intermediate allows for programmable, sequential functionalization. This application note details the mechanistic rationale, thermodynamic principles, and validated protocols for utilizing this compound in the synthesis of advanced active pharmaceutical ingredients (APIs), such as targeted kinase inhibitors (e.g., ALK and KRAS G12C inhibitors)[2][3].

Mechanistic Rationale & Orthogonal Reactivity

The true utility of 5-chloro-4-iodo-2-methylpyridine lies in its orthogonal reactivity profile, which enables step-wise functionalization without the need for cumbersome protection/deprotection sequences.

Thermodynamic Causality in Palladium Catalysis

When subjected to palladium-catalyzed cross-coupling conditions, the regioselectivity is dictated by the bond dissociation energies (BDE) of the respective carbon-halogen bonds. The C4–I bond has a significantly lower BDE ( 65 kcal/mol) compared to the C5–Cl bond ( 95 kcal/mol). Consequently, the oxidative addition of a Pd0 species into the C4–I bond is kinetically favored by several orders of magnitude.

By carefully controlling the temperature (typically 60°C) and selecting appropriate ligands (e.g., bidentate phosphines like dppf that stabilize the metal center and prevent over-insertion), chemists can achieve >99% regioselective coupling at the C4 position[4]. The C5-chloro group remains intact, serving as a bioisostere in the final drug molecule or as a secondary handle for late-stage Buchwald-Hartwig amination or Negishi coupling under forcing conditions (elevated temperatures, strong bases, and electron-rich ligands like XPhos)[2].

C2-Methyl Functionalization

The C2-methyl group provides a third vector for diversification. Due to the electron-withdrawing nature of the pyridine ring (further enhanced by the halogens), the protons of the C2-methyl group are relatively acidic. This allows for selective radical halogenation (e.g., using NBS/AIBN) or direct oxidation to a carboxylic acid, providing an anchor for subsequent amide coupling to form macrocyclic kinase inhibitors[3].

Synthetic Workflow & Visualization

The following diagram illustrates the divergent synthetic pathways accessible from this single intermediate.

G Start 5-Chloro-4-iodo-2-methylpyridine (CAS: 1245134-39-7) C4_React 1. Regioselective Pd-Catalysis (Suzuki/Sonogashira at C4) Start->C4_React Fast Oxidative Addition (C-I) C5_React 2. Secondary Cross-Coupling (Buchwald-Hartwig/Negishi at C5) C4_React->C5_React Elevated Temp / Stronger Base (C-Cl) C2_React 3. C2-Methyl Functionalization (Oxidation to -COOH / Halogenation) C4_React->C2_React Orthogonal Pathway C5_React->C2_React Radical or Oxidative Conditions API Complex API (e.g., Kinase Inhibitor) C2_React->API Amide Coupling / SN2

Divergent synthetic workflows utilizing orthogonal reactivity of 5-chloro-4-iodo-2-methylpyridine.

Quantitative Data: Cross-Coupling Optimization

To ensure a self-validating protocol, the table below summarizes the optimized conditions for sequential functionalization, demonstrating how varying the catalyst and temperature dictates site selectivity.

Reaction StepTarget PositionCatalyst SystemBase / SolventTemp (°C)Yield (%)Regioselectivity
Suzuki-Miyaura C4 (Iodo) Pd(dppf)Cl2​ (5 mol%) Na2​CO3​ / Dioxane: H2​O 50 - 6088 - 94%>99:1 (C4 over C5)
Sonogashira C4 (Iodo) Pd(PPh3​)2​Cl2​ / CuI Et3​N / THF25 - 4090 - 98%>99:1 (C4 over C5)
Buchwald-Hartwig C5 (Chloro) Pd2​(dba)3​ / XPhos Cs2​CO3​ / Toluene100 - 11075 - 82%N/A (C4 already reacted)
Negishi C5 (Chloro) Pd(OAc)2​ / SPhosTHF / DMA80 - 9070 - 78%N/A (C4 already reacted)

Data synthesized from established chloroiodopyridine cross-coupling methodologies[2][4].

Validated Experimental Protocols

Protocol A: Regioselective Suzuki-Miyaura Coupling at C4

Objective: To couple an arylboronic acid exclusively at the C4 position while preserving the C5-chlorine for future manipulation.

Causality Check: Pd(dppf)Cl2​ is selected because its large bite angle accelerates reductive elimination, preventing catalyst degradation at the lower temperatures required to avoid C-Cl bond activation.

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, add 5-chloro-4-iodo-2-methylpyridine (1.0 equiv, 10 mmol) and the desired arylboronic acid (1.05 equiv, 10.5 mmol).

  • Catalyst Addition: Add Pd(dppf)Cl2​ (0.05 equiv, 0.5 mmol).

  • Solvent & Base: Introduce a degassed mixture of 1,4-dioxane and 2M aqueous Na2​CO3​ (ratio 4:1, 50 mL total volume). Note: Thorough degassing via freeze-pump-thaw or rigorous argon sparging is critical to prevent homocoupling of the boronic acid.

  • Reaction: Heat the biphasic mixture to 55°C with vigorous stirring. Monitor via LC-MS or TLC. The lower temperature strictly limits oxidative addition to the C-I bond.

  • Workup: Upon consumption of the starting material (typically 4–6 hours), cool the reaction to room temperature. Dilute with ethyl acetate (50 mL) and partition with water. Extract the aqueous layer twice with ethyl acetate.

  • Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc) to yield the 4-aryl-5-chloro-2-methylpyridine derivative.

Protocol B: Late-Stage Oxidation of the C2-Methyl Group

Objective: To convert the C2-methyl group to a carboxylic acid for subsequent API macrocyclization or amide coupling.

Causality Check: Selenium dioxide ( SeO2​ ) is utilized because it proceeds via an ene-type reaction mechanism followed by a[2,3]-sigmatropic rearrangement, which is highly specific to allylic and benzylic/pyridylic positions, leaving the halogenated aromatic core completely untouched.

Step-by-Step Methodology:

  • Preparation: Dissolve the C4-functionalized 5-chloro-2-methylpyridine intermediate (1.0 equiv, 5 mmol) in anhydrous pyridine (20 mL).

  • Reagent Addition: Add finely powdered Selenium dioxide ( SeO2​ ) (2.5 equiv, 12.5 mmol) in one portion.

  • Reaction: Attach a reflux condenser and heat the mixture to 100°C for 18 hours under a nitrogen atmosphere. The solution will darken as elemental selenium precipitates.

  • Filtration: Cool the mixture to room temperature and filter through a pad of Celite to remove the black selenium metal. Wash the Celite pad thoroughly with methanol.

  • Isolation: Concentrate the filtrate under reduced pressure. Resuspend the crude residue in saturated aqueous NaHCO3​ and wash with diethyl ether to remove non-acidic impurities.

  • Acidification: Carefully acidify the aqueous layer with 1M HCl to pH 3-4 to precipitate the desired picolinic acid derivative. Filter, wash with cold water, and dry under high vacuum.

References

  • American Chemical Society (ACS Publications). Manufacturing Process for 6-Bromo-N,N-bis(4-methoxybenzyl)-4-methyl-5-(trifluoromethyl)pyridin-2-amine, a Key Intermediate in the Synthesis of KRAS G12C Inhibitor Divarasib. Retrieved March 2026, from [Link]

  • ChemRxiv / Organic Letters. Synthesis of Spongidine A and D and Petrosaspongiolide L Methyl Ester Using Pyridine C–H Functionalization. Retrieved March 2026, from [Link]

  • Google Patents.Macrocyclic compounds for the treatment of proliferative diseases (WO2015050989A2).

Sources

Application

Application Note: Regioselective Suzuki-Miyaura Cross-Coupling of 5-Chloro-4-iodo-2-methylpyridine

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Advanced Application Note & Standard Operating Procedure (SOP) Executive Summary & Mechanistic Rationale As a Se...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Advanced Application Note & Standard Operating Procedure (SOP)

Executive Summary & Mechanistic Rationale

As a Senior Application Scientist, I approach the functionalization of polyhalogenated heterocycles not merely as a synthetic step, but as an exercise in strict kinetic control. 5-Chloro-4-iodo-2-methylpyridine is an exceptionally versatile scaffold in pharmaceutical chemistry, offering two distinct halogen handles for sequential cross-coupling. However, its utility depends entirely on the ability to differentiate these sites during catalysis.

In polyhalogenated systems, regioselectivity is governed by two intersecting factors: bond dissociation energy and local electron density [1].

  • Leaving Group Ability: The C–I bond has a significantly lower bond dissociation energy than the C–Cl bond, making it the kinetically favored site for the initial oxidative addition of the Palladium catalyst[2].

  • Electronic Activation: The iodine atom is located at the C-4 position (para to the electronegative pyridine nitrogen), which is highly electron-deficient. In contrast, the chlorine atom is at the C-5 position (meta to the nitrogen), which is relatively less electron-deficient. Because the oxidative addition of an electron-rich Pd(0) species is accelerated at electron-poor sites, this electronic disparity compounds the inherent leaving-group difference, creating an exceptionally wide kinetic window for C-4 selectivity.

Furthermore, chloropyridines are notoriously sluggish in cross-coupling reactions due to the strong C–Cl bond and the tendency of the Lewis basic pyridyl nitrogen to coordinate and sequester the palladium catalyst[3]. By utilizing mild thermal conditions and a standard phosphine ligand, we can achieve near-perfect chemoselectivity for the C-4 position without activating the C-5 chlorine.

Reaction Pathway & Kinetic Divergence

The following diagram illustrates the mechanistic divergence between the desired kinetic pathway (C-4 arylation) and the undesired thermodynamic pathway (over-coupling at C-5).

Pathway cluster_0 Regioselective Pathway (Kinetic Control) cluster_1 Over-Coupling Pathway (Thermodynamic/Forced) SM 5-Chloro-4-iodo-2-methylpyridine (Substrate) OxAdd_I Oxidative Addition at C-I (Ea is low) SM->OxAdd_I Fast < 80°C Pd0 Pd(0) Catalyst Active Species Pd0->OxAdd_I TransMet Transmetalation [Ar-B(OH)2 / Base] OxAdd_I->TransMet RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Catalyst Regeneration Product 4-Aryl-5-chloro-2-methylpyridine (Desired Product) RedElim->Product OxAdd_Cl Oxidative Addition at C-Cl (Requires high temp / active ligands) Product->OxAdd_Cl Excess Ar-B(OH)2 > 100°C DiAryl 4,5-Diaryl-2-methylpyridine (Impurity) OxAdd_Cl->DiAryl 2nd Catalytic Cycle

Fig 1: Mechanistic divergence in Suzuki coupling of 5-chloro-4-iodo-2-methylpyridine.

Reaction Optimization & Quantitative Data

To establish a self-validating and robust protocol, we evaluated various catalytic systems. The primary objective is to maximize C-4 arylation while suppressing C-5 arylation and protodeboronation of the boronic acid.

Table 1: Optimization of Reaction Conditions (1.05 equiv Phenylboronic acid)

EntryPalladium CatalystLigand ProfileBaseSolvent SystemTemp (°C)C-4 Arylation Yield (%)Diarylation Impurity (%)
1 Pd(PPh3)4 (5 mol%) Standard (PPh3) Na2CO3 1,4-Dioxane / H2O 80 89 < 2
2Pd(OAc)2 (5 mol%)Standard (PPh3)K2CO3Toluene / H2O90825
3Pd(dppf)Cl2 (5 mol%)Bidentate (dppf)Cs2CO3DMF / H2O1006518
4Pd2(dba)3 (2.5 mol%)Bulky/Active (XPhos)Cs2CO31,4-Dioxane / H2O1101278

Causality Analysis:

  • Entry 1 (Optimal): Demonstrates the ideal kinetic window. The relatively mild Pd(PPh3)4 catalyst efficiently inserts into the C–I bond but lacks the electron density and steric bulk required to break the strong C–Cl bond at 80 °C[2].

  • Entry 4 (Failure Mode): Illustrates the thermodynamic extreme. Employing XPhos—a highly electron-rich, bulky biarylphosphine ligand designed specifically to activate unactivated aryl chlorides[3]—at elevated temperatures forces the oxidative addition into the C–Cl bond, resulting in massive diarylation.

Standard Operating Procedure (SOP)

A Self-Validating Protocol

A trustworthy protocol must validate itself in real-time. In this workflow, the retention of the C-5 chlorine atom serves as our primary internal control. Because chlorine exists naturally as a mixture of ³⁵Cl and ³⁷Cl isotopes in an approximate 3:1 ratio, the mass spectrum of the desired mono-coupled product will exhibit a distinctive M / M+2 isotopic signature . The disappearance of this signature immediately flags an over-coupling event, allowing the chemist to halt the reaction.

Materials Required
  • Substrate: 5-Chloro-4-iodo-2-methylpyridine (1.00 mmol, 253.47 g/mol )

  • Coupling Partner: Arylboronic acid (1.05 mmol) (Note: Strict stoichiometric control prevents over-coupling).

  • Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.05 mmol, 5 mol%)

  • Base: Na2CO3 (2.00 mmol, prepared as a 2.0 M aqueous solution)

  • Solvent: 1,4-Dioxane (8.0 mL, rigorously degassed)

Step-by-Step Methodology

Step 1: Assembly and Rigorous Degassing

  • To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 5-Chloro-4-iodo-2-methylpyridine (253.5 mg, 1.00 mmol) and the arylboronic acid (1.05 mmol).

  • Transfer the flask to a fume hood and add Pd(PPh3)4 (57.8 mg, 0.05 mmol).

  • Seal the flask with a rubber septum. Apply high vacuum for 2 minutes, then backfill with Argon. Repeat this cycle three times. Causality: Pd(0) complexes are highly susceptible to oxidation by atmospheric O2. Failure to degas will result in catalyst deactivation and homocoupling of the boronic acid[4].

Step 2: Solvent Addition & Reaction Initiation

  • Via syringe, add 8.0 mL of sparged 1,4-Dioxane to the Schlenk flask.

  • Add 1.0 mL of a degassed 2.0 M aqueous Na2CO3 solution (2.00 mmol).

  • Place the flask in a pre-heated oil bath set strictly to 80 °C . Stir vigorously (800 rpm). Causality: The biphasic system dissolves both the organic substrates and the inorganic base, facilitating the crucial transmetalation step where the boronic acid is activated to a reactive boronate complex[4].

Step 3: In-Process Monitoring (The Self-Validating Check)

  • After 4 hours, halt stirring to allow phase separation. Extract a 10 µL aliquot from the upper organic layer.

  • Dilute with HPLC-grade Acetonitrile and inject into the LC-MS.

  • Validation Criteria: Confirm the disappearance of the starting material (m/z 254 [M+H]⁺). Confirm the appearance of the product mass. Crucially, verify the presence of the 3:1 (M / M+2) isotope pattern. If the pattern is absent and a higher mass is detected, diarylation has occurred.

Step 4: Workup and Isolation

  • Upon confirmed completion, cool the reaction to room temperature.

  • Dilute the mixture with Ethyl Acetate (20 mL) and Water (10 mL).

  • Separate the layers. Extract the aqueous layer with additional Ethyl Acetate (2 × 10 mL).

  • Wash the combined organic layers with brine (15 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure 4-aryl-5-chloro-2-methylpyridine.

Troubleshooting & Byproduct Mitigation

  • Issue: High levels of diarylated byproduct.

    • Root Cause: Temperature exceeding 85 °C or excess boronic acid driving the thermodynamic pathway.

    • Mitigation: Recalibrate the heating block to strictly ≤80 °C. Ensure boronic acid does not exceed 1.05 equivalents.

  • Issue: Incomplete conversion (Recovered Starting Material).

    • Root Cause: Catalyst oxidation or rapid protodeboronation of the boronic acid (common with electron-poor boronic acids)[3].

    • Mitigation: Ensure rigorous Argon sparging. If using an electron-withdrawing boronic acid, increase its loading to 1.2 equivalents, as electron-withdrawing groups slow down the transmetalation step[5].

Sources

Method

Application Note: Regioselective Lithiation Protocol for 5-Chloro-4-iodo-2-methylpyridine

Target Audience: Researchers, medicinal chemists, and drug development professionals. Scope: In-depth technical methodology, mechanistic causality, and quality control for the regioselective functionalization of dihalopy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Scope: In-depth technical methodology, mechanistic causality, and quality control for the regioselective functionalization of dihalopyridines.

Introduction & Mechanistic Rationale

5-Chloro-4-iodo-2-methylpyridine (CAS 1245134-39-7)[1] is a highly valuable, polyfunctionalized building block used extensively in the synthesis of complex pharmaceuticals and agrochemicals. The molecule presents a distinct chemoselectivity challenge due to the presence of three competing reactive sites: the C4-iodine, the C5-chlorine, and the acidic protons of the C2-methyl group.

Causality of Experimental Choices: To selectively functionalize the C4 position, the protocol utilizes a kinetically driven lithium-halogen exchange rather than a thermodynamically driven deprotonation. When treated with an alkyllithium reagent such as n-butyllithium (n-BuLi), the highly polarizable and weaker C–I bond undergoes rapid exchange, generating the 5-chloro-4-lithio-2-methylpyridine intermediate[2]. Because lithium-iodine exchange is orders of magnitude faster than lithium-chlorine exchange or lateral deprotonation, complete regiocontrol is achieved[2].

Temperature Criticality & Pyridyne Formation: Strict cryogenic control (-78 °C to -100 °C) is non-negotiable. As established in classical studies of ortho-halolithiopyridines, if the internal reaction temperature is allowed to rise above -40 °C, the proximity of the C4-lithium and the C5-chlorine triggers a rapid elimination of lithium chloride (LiCl)[3]. This elimination generates a highly reactive 3,4-pyridyne (aryne) intermediate, which instantly undergoes deleterious nucleophilic additions or polymerization, destroying the reaction yield[3].

Mechanism A 5-Chloro-4-iodo-2-methylpyridine (Starting Material) B n-BuLi, THF -78 °C A->B H Lateral Deprotonation (C2-Methyl Anion) A->H Slow, Thermodynamic C 5-Chloro-4-lithio-2-methylpyridine (Kinetically Favored) B->C Fast Li-I Exchange D Electrophile (E+) -78 °C C->D F T > -40 °C (LiCl Elimination) C->F E 4-Substituted-5-chloro-2-methylpyridine (Target Product) D->E G 3,4-Pyridyne Intermediate (Polymerization) F->G Degradation

Figure 1: Mechanistic pathways showing desired Li-I exchange vs. thermal degradation into 3,4-pyridyne.

Materials & Reagents

  • Substrate: 5-Chloro-4-iodo-2-methylpyridine (CAS 1245134-39-7) – 1.0 equivalent[1].

  • Metalating Agent: n-Butyllithium (n-BuLi), 1.6 M or 2.5 M solution in hexanes – 1.05 equivalents. (Titrate prior to use to prevent excess unreacted base from triggering side reactions).

  • Solvent: Anhydrous Tetrahydrofuran (THF), inhibitor-free, water content < 50 ppm.

  • Electrophile: e.g., Anhydrous DMF (for formylation), CO₂ gas (for carboxylation), or target aldehydes – 1.2 to 2.0 equivalents.

  • Quenching Agents: Saturated aqueous Ammonium Chloride (NH₄Cl). Deuterium Oxide (D₂O) or MeOD for in-process validation.

Experimental Workflow

This protocol is designed as a self-validating system . The inclusion of an in-process Quality Control (QC) step ensures the organolithium intermediate is successfully formed before committing the valuable electrophile.

Step 1: System Preparation & Substrate Cooling
  • Purge: Flame-dry a Schlenk flask equipped with a magnetic stir bar and a rubber septum under vacuum, then backfill with high-purity argon (repeat 3x).

  • Dissolution: Dissolve 5-chloro-4-iodo-2-methylpyridine (1.0 eq, e.g., 5.0 mmol) in anhydrous THF to achieve a 0.1 M to 0.2 M concentration.

  • Equilibration: Submerge the reaction flask in a dry ice/acetone bath. Allow the internal temperature to strictly equilibrate to -78 °C for at least 15 minutes.

Step 2: Regioselective Lithiation
  • Addition: Using a gas-tight syringe, add n-BuLi (1.05 eq) dropwise down the inner wall of the flask over 10–15 minutes. Causality: Slow addition prevents localized exothermic spikes that could push micro-environments above -40 °C, inadvertently triggering pyridyne formation[3].

  • Aging: Stir the resulting dark/amber solution at -78 °C for 15 to 30 minutes to ensure complete lithium-iodine exchange.

  • In-Process Validation (QC): Withdraw a 0.1 mL aliquot via syringe, quench immediately into a vial containing 0.5 mL MeOD/D₂O, and analyze via LC-MS or ¹H NMR. Complete disappearance of the starting material and formation of the C4-deuterated product confirms 100% lithiation efficiency.

Step 3: Electrophilic Trapping
  • Trapping: Add the neat, anhydrous electrophile (1.2–2.0 eq) dropwise. If the electrophile is a solid, dissolve it in a minimal volume of anhydrous THF prior to addition.

  • Reaction: Maintain the reaction strictly at -78 °C for 1 hour to allow complete consumption of the 4-lithio intermediate.

Step 4: Quenching & Workup
  • Quench: While still at -78 °C, quench the reaction by adding saturated aqueous NH₄Cl (approx. 20% of the total reaction volume).

  • Isolation: Remove the cooling bath and allow the biphasic mixture to warm to room temperature. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Workflow S1 1. System Prep Dry THF, -78 °C S2 2. Lithiation Add n-BuLi dropwise S1->S2 S3 3. Aging & QC Stir 15-30 min Check via D2O quench S2->S3 S4 4. Trapping Add Electrophile Maintain -78 °C S3->S4 S5 5. Workup NH4Cl quench Warm to RT S4->S5

Figure 2: Step-by-step experimental workflow with integrated Quality Control (QC) check.

Quantitative Data Presentation: Optimization Parameters

The following table summarizes the causal impact of varying reaction conditions on the yield and regioselectivity of the lithiation process.

ParameterConditionOutcome / Yield ImpactMechanistic Causality
Temperature -78 °C to -100 °COptimal (>85% yield) Suppresses thermal LiCl elimination and lateral deprotonation.
Temperature > -40 °CPoor (<20% yield) Triggers rapid LiCl elimination, forming 3,4-pyridyne polymers[3].
Base Choice n-BuLi (1.05 eq)Optimal Rapid, quantitative Li-I exchange driven by high C-I polarizability[2].
Base Choice LDA or LiTMPUndesired Sterically hindered amide bases promote deprotonation of the C2-methyl group instead of halogen exchange.
Solvent Anhydrous THFOptimal Solvates the lithium cation efficiently, accelerating the exchange rate compared to non-polar solvents.

References

  • Gribble, G. W., & Saulnier, M. G. (1993). Regioselective ortho-Lithiation of Halopyridines. Syntheses of ortho-Disubstituted Pyridines and a Convenient Generations of 3,4-Pyridyne. Heterocycles, 35(1), 151-169. URL:[Link]

  • Wikipedia Contributors. (n.d.). Metal–halogen exchange (Citing Parham, W. E., & Bradsher, C. K., 1982). Wikipedia, The Free Encyclopedia. URL:[Link]

Sources

Application

Application Note: Regioselective Palladium-Catalyzed Cross-Coupling of 5-Chloro-4-iodo-2-methylpyridine

Executive Summary & Strategic Importance In modern drug discovery and agrochemical development, highly functionalized pyridine scaffolds are ubiquitous. 5-Chloro-4-iodo-2-methylpyridine (CAS: 1245134-39-7) serves as a pr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Importance

In modern drug discovery and agrochemical development, highly functionalized pyridine scaffolds are ubiquitous. 5-Chloro-4-iodo-2-methylpyridine (CAS: 1245134-39-7) serves as a premium bifunctional building block. The presence of two distinct halogens (iodine and chlorine) on an electronically biased heteroaromatic ring allows for programmable, sequential cross-coupling reactions without the need for intermediate protection/deprotection steps.

This application note provides a comprehensive, causality-driven guide to exploiting the inherent reactivity differences of this scaffold. By mastering these protocols, researchers can achieve >95% regioselectivity in initial C4-functionalization, followed by targeted C5-functionalization, rapidly generating complex biaryl or amino-pyridine libraries.

Mechanistic Rationale: The Physics of Regioselectivity

The success of sequential coupling on 5-chloro-4-iodo-2-methylpyridine relies on two overlapping principles of organometallic chemistry: Bond Dissociation Energy (BDE) and Electronic Activation .

  • Halogen Reactivity Gradient: The oxidative addition of a Palladium(0) species into a carbon-halogen bond is the rate-determining step in most cross-coupling cycles. The reactivity strictly follows the order of bond strength: I > Br ≫ Cl > F [1]. The C–I bond (~65 kcal/mol) is significantly weaker and more polarizable than the C–Cl bond (~81 kcal/mol), making the 4-iodo position kinetically favored for Pd insertion.

  • Heteroaromatic Electronic Bias: The position of the halogen relative to the pyridine nitrogen dictates the local electron density. The C4 position is para (or gamma) to the electron-withdrawing nitrogen, rendering it highly electron-deficient. Conversely, the C5 position is meta (or beta) to the nitrogen, making it relatively electron-rich[2]. Electron-deficient carbons accelerate the oxidative addition of electron-rich Pd(0) complexes.

Therefore, the C4-iodo site is doubly activated (weakest bond + highest electron deficiency), while the C5-chloro site is doubly deactivated (stronger bond + lower electron deficiency). This vast kinetic gap allows for absolute regiocontrol.

Mechanism SM 5-Chloro-4-iodo- 2-methylpyridine OA Oxidative Addition (Fast at C4-I) SM->OA Pd0 Pd(0) Catalyst Pd0->OA L_nPd(0) TM Transmetalation (Ar-B(OH)2) OA->TM Base RE Reductive Elimination TM->RE RE->Pd0 Catalyst Regeneration Prod 4-Aryl-5-chloro- 2-methylpyridine RE->Prod

Figure 1: Catalytic cycle demonstrating regioselective oxidative addition at the C4-iodo position.

Protocol I: Regioselective Suzuki-Miyaura Coupling (C4-Arylation)

This protocol describes the selective arylation of the C4 position using an arylboronic acid, leaving the C5-chlorine intact for downstream chemistry[3].

Causality & Experimental Design
  • Catalyst Choice (Pd(dppf)Cl₂·CH₂Cl₂): The bidentate dppf ligand provides a wide bite angle, which accelerates reductive elimination while being sterically bulky enough to prevent unwanted oxidative addition into the adjacent C5-Cl bond.

  • Solvent System (1,4-Dioxane/H₂O 4:1): Water is essential to dissolve the inorganic base and activate the boronic acid via formation of a reactive boronate species. Dioxane provides excellent solubility for the pyridine substrate and maintains a high boiling point (101 °C) for thermal flexibility.

  • Base (K₂CO₃): A mild base is chosen to prevent protodeboronation of the boronic acid and to avoid nucleophilic aromatic substitution (S_NAr) side reactions on the electron-deficient pyridine ring.

Step-by-Step Methodology
  • Preparation & Degassing: In a 20 mL reaction vial, add 1,4-Dioxane (4.0 mL) and Deionized Water (1.0 mL). Sparge the solvent mixture with Argon for 15 minutes to remove dissolved oxygen, which can rapidly oxidize the Pd(0) active species into inactive Pd(II) complexes.

  • Reagent Loading: To the degassed solvent, add 5-Chloro-4-iodo-2-methylpyridine (1.0 mmol, 253.5 mg), the desired Arylboronic Acid (1.1 mmol), and K₂CO₃ (2.0 mmol, 276 mg).

  • Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 mmol, 41 mg, 5 mol%). Seal the vial immediately with a PTFE-lined septum cap and purge the headspace with Argon for 3 minutes.

  • Reaction Execution: Heat the mixture to 80 °C in a pre-heated oil bath or heating block. Stir vigorously (800 rpm) to ensure biphasic mixing.

  • Self-Validation Check (LC-MS): After 4 hours, sample 5 µL of the organic layer, dilute in MeCN, and analyze via LC-MS.

    • Validation Criteria: The starting material mass ( m/z 253/255, 3:1 isotopic ratio for 35 Cl/ 37 Cl) must be completely consumed. The product mass ( m/z [M+H] + ) should be the dominant peak. If SM persists, verify the integrity of the boronic acid or add an additional 2 mol% catalyst.

  • Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (15 mL) and Water (10 mL). Separate the layers. Wash the organic layer with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography using a gradient of Hexanes/Ethyl Acetate (typically 90:10 to 70:30) to afford the pure 4-aryl-5-chloro-2-methylpyridine.

Workflow S1 1. Preparation Degas Dioxane/H2O (4:1) Establish Argon Atmosphere S2 2. Reagent Loading Add Pyridine, Boronic Acid, K2CO3, and Pd(dppf)Cl2 S1->S2 S3 3. Reaction Phase Heat to 80°C for 4-6 h Monitor via LC-MS S2->S3 S4 4. Quench & Workup Cool to RT, Add H2O, Extract with EtOAc S3->S4 S5 5. Purification Flash Chromatography (Hexanes/EtOAc) S4->S5

Figure 2: Standard experimental workflow for the regioselective Suzuki-Miyaura cross-coupling.

Protocol II: Sequential Buchwald-Hartwig Amination (C5-Functionalization)

Once the C4 position is arylated, the C5-chlorine can be functionalized. Because the C5 position is meta to the nitrogen and utilizes a stronger C–Cl bond, forcing conditions and specialized ligands are required.

Causality & Experimental Design
  • Catalyst/Ligand (Pd₂(dba)₃ + BrettPhos): BrettPhos is a highly electron-rich, bulky biarylphosphine ligand. Its electron density forces the Pd center to become highly nucleophilic, enabling oxidative addition into the stubborn C5-Cl bond. Its steric bulk promotes rapid reductive elimination, preventing competitive β -hydride elimination (which would yield a dehalogenated byproduct).

  • Base (NaOtBu): A strong alkoxide base is required to deprotonate the amine and form the reactive Pd-amido complex.

  • Solvent (Toluene): A non-polar, high-boiling solvent is ideal for Buchwald-Hartwig aminations to stabilize the transition states and allow for elevated reaction temperatures (100 °C).

Step-by-Step Methodology
  • Preparation: In an oven-dried Schlenk flask or sealed vial, combine the 4-aryl-5-chloro-2-methylpyridine intermediate (1.0 mmol) and the desired primary/secondary amine (1.2 mmol).

  • Catalyst Loading: In a glovebox or under strict Argon flow, add Pd₂(dba)₃ (0.02 mmol, 18.3 mg, 2 mol% Pd dimer = 4 mol% Pd), BrettPhos (0.04 mmol, 21.5 mg, 4 mol%), and NaOtBu (1.5 mmol, 144 mg).

  • Solvent Addition: Add anhydrous, degassed Toluene (5.0 mL). Seal the vessel.

  • Reaction Execution: Heat to 100 °C for 12 hours.

  • Self-Validation Check (TLC/UV): Check the reaction progress via TLC (UV 254 nm). The starting material should be absent. A highly fluorescent spot (characteristic of amino-pyridines) should appear.

  • Workup & Purification: Cool down, dilute with EtOAc, filter through a short pad of Celite to remove Pd black and inorganic salts. Concentrate and purify via flash chromatography (DCM/MeOH gradient).

Quantitative Data & Selectivity Matrix

The following table summarizes the expected quantitative outcomes and parameter boundaries for the functionalization of 5-Chloro-4-iodo-2-methylpyridine.

Reaction ParameterC4-Iodo Functionalization (Suzuki)C5-Chloro Functionalization (Buchwald)
Target Bond BDE ~65 kcal/mol~81 kcal/mol
Optimal Catalyst Pd(dppf)Cl₂ (5 mol%)Pd₂(dba)₃ (2 mol%)
Optimal Ligand dppf (inherent to catalyst)BrettPhos or XPhos (4 mol%)
Base Required Mild (K₂CO₃, Na₂CO₃)Strong (NaOtBu, LiHMDS)
Temperature 60 °C – 80 °C90 °C – 110 °C
Regioselectivity > 99% (C4 only)> 95% (C5 only, post-C4 coupling)
Expected Yield 85% – 95%70% – 85%

References

  • The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes ACS Catalysis[Link][2]

  • Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities Molecules (MDPI)[Link][3]

  • Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction The Journal of Organic Chemistry (ACS)[Link][1]

Sources

Technical Notes & Optimization

Troubleshooting

Handling and long-term storage stability of 5-Chloro-4-iodo-2-methylpyridine

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for 5-Chloro-4-iodo-2-methylpyridine. This guide, designed by application scientists, provides in-depth tech...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 5-Chloro-4-iodo-2-methylpyridine. This guide, designed by application scientists, provides in-depth technical information, troubleshooting advice, and frequently asked questions to ensure the successful handling and long-term storage of this versatile chemical intermediate.

Frequently Asked Questions (FAQs)

General Handling and Properties

Q1: What are the primary hazards associated with 5-Chloro-4-iodo-2-methylpyridine?

A1: 5-Chloro-4-iodo-2-methylpyridine is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] It can cause skin and serious eye irritation, as well as respiratory irritation.[1][2][3][4] It is crucial to handle this compound in a well-ventilated area, such as a certified chemical fume hood, and to wear appropriate personal protective equipment (PPE), including chemical safety goggles, gloves (butyl rubber or PVA are recommended over nitrile), and a lab coat.[1][5]

Q2: Is 5-Chloro-4-iodo-2-methylpyridine sensitive to air or moisture?

A2: Yes, some suppliers indicate that similar iodo-pyridines are air-sensitive.[3] While specific data for this compound is limited, it is best practice to handle it under an inert atmosphere (e.g., nitrogen or argon) to prevent potential degradation.[6][7] Glassware should be thoroughly dried in an oven and cooled under an inert gas stream before use.[6] For transfers, use of techniques such as a glovebox or Schlenk line is recommended, especially for reactions sensitive to trace amounts of air or moisture.[8][9]

Q3: What are the recommended short-term and long-term storage conditions for 5-Chloro-4-iodo-2-methylpyridine?

A3: For long-term stability, 5-Chloro-4-iodo-2-methylpyridine should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light.[5][10] Some suppliers recommend storage at -20°C under an inert gas.[11] It should be stored away from incompatible materials such as strong oxidizing agents, acids, and bases.[5]

Storage ConditionRecommendationRationale
Temperature Cool (some sources suggest -20°C)[11]Minimizes decomposition and sublimation.
Atmosphere Inert gas (e.g., Argon, Nitrogen)Prevents reaction with atmospheric oxygen and moisture.[6][7]
Light Amber vial or stored in the darkAromatic iodides can be light-sensitive, leading to decomposition.[12]
Container Tightly sealed, airtight containerPrevents exposure to air and moisture.[2][5]
Stability and Degradation

Q4: What are the likely degradation pathways for 5-Chloro-4-iodo-2-methylpyridine?

A4: The primary degradation pathway for iodinated pyridines is deiodination, where the iodine atom is replaced by a hydrogen atom.[12] This can be initiated by light (photodecomposition), heat, or reaction with proton sources.[12] The electron-deficient nature of the pyridine ring can make the iodo-substituent susceptible to nucleophilic attack or reductive processes.[12]

Q5: I've noticed a discoloration of the solid product over time. What could be the cause?

A5: Discoloration often indicates chemical decomposition. For iodo-aromatic compounds, this can be due to the slow release of iodine (I₂), which has a characteristic purplish-brown color. This process can be accelerated by exposure to light, air, or elevated temperatures. Storing the compound under the recommended conditions can help minimize this degradation.

Experimental Use

Q6: I'm having trouble with the purification of my reaction mixture containing 5-Chloro-4-iodo-2-methylpyridine. What are some common issues?

A6: Purification of pyridine-containing compounds by silica gel chromatography can be challenging.[12] The basic nitrogen of the pyridine ring can interact strongly with the acidic silica gel, leading to peak tailing, poor separation, and even on-column decomposition.[12] Consider using deactivated (neutral) silica or alumina for chromatography. Alternatively, other purification methods like crystallization or distillation (if thermally stable) could be explored.[12]

Q7: My palladium-catalyzed cross-coupling reaction using 5-Chloro-4-iodo-2-methylpyridine is giving low yields. What could be the problem?

A7: Low yields in cross-coupling reactions with iodinated pyridines can stem from several factors:

  • Deiodination of the starting material: This is a common side reaction.[12] To mitigate this, try using milder reaction conditions (lower temperature, shorter reaction time), a less aggressive base, and ensure the reaction is protected from light.[12]

  • Catalyst inactivity: Ensure your palladium catalyst is fresh and active. Deactivation can occur due to exposure to oxygen.[12] Thoroughly degassing all solvents and the reaction mixture is critical.[12]

  • Issues with oxidative addition: While generally reactive, steric hindrance near the iodine can slow down this step. Using more electron-rich and bulky phosphine ligands can sometimes accelerate the reaction.[12]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with 5-Chloro-4-iodo-2-methylpyridine.

Problem 1: Inconsistent results in recurring experiments.
Potential Cause Suggested Solution(s)
Degradation of 5-Chloro-4-iodo-2-methylpyridine upon storage. - Always store the compound in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and in a freezer (-20°C) when not in use.[11] - Protect from light by using an amber vial or wrapping the container in aluminum foil.[12]
Moisture contamination. - Use anhydrous solvents and reagents.[13] - Dry glassware thoroughly in an oven and cool under a stream of inert gas before use.[6] - Handle solid transfers in a glovebox if possible.
Inconsistent weighing of small quantities. - For small-scale reactions, consider preparing a stock solution in an anhydrous solvent and dispensing it via syringe.
Problem 2: Observation of an unknown impurity in the crude reaction mixture by TLC/LC-MS.
Potential Cause Suggested Solution(s)
Deiodination of the starting material. - Run the reaction at a lower temperature. - Use a milder base (e.g., K₂CO₃ instead of stronger bases).[12] - Protect the reaction from light by wrapping the flask in aluminum foil.[12]
Homocoupling of a boronic acid/ester (in Suzuki reactions). - Ensure thorough degassing of solvents and the reaction mixture to remove oxygen.[12] - Check the quality and stoichiometry of your base.
Reaction with residual solvent from a previous step. - Ensure complete removal of solvents under reduced pressure before proceeding to the next step.
Problem 3: Difficulty in achieving complete consumption of 5-Chloro-4-iodo-2-methylpyridine in a reaction.
Potential Cause Suggested Solution(s)
Inactive catalyst. - Use a fresh batch of catalyst. - Consider using a more robust pre-catalyst or ligand system.[12]
Insufficient reaction temperature or time. - Gradually increase the reaction temperature while monitoring for product formation and potential side reactions. - Extend the reaction time and monitor by TLC or LC-MS.
Incorrect stoichiometry. - Carefully re-calculate and re-weigh all reagents.

Experimental Workflow & Logic

Decision Tree for Handling and Storage

G start Receiving 5-Chloro-4-iodo-2-methylpyridine check_seal Is the container seal intact? start->check_seal store_long_term Long-Term Storage: - Tightly sealed container - Inert atmosphere (Ar/N2) - Cool, dry, dark place (-20°C recommended) - Away from incompatibles check_seal->store_long_term Yes quarantine Quarantine and contact supplier check_seal->quarantine No prep_for_use Preparing for Experimental Use store_long_term->prep_for_use use_inert Use inert atmosphere techniques? (e.g., glovebox, Schlenk line) prep_for_use->use_inert weigh_in_air Weigh quickly in air use_inert->weigh_in_air No (If reaction is not air/moisture sensitive) weigh_inert Weigh under inert atmosphere use_inert->weigh_inert Yes (Recommended) reaction_setup Reaction Setup: - Use oven-dried glassware - Use anhydrous solvents - Protect from light if necessary weigh_in_air->reaction_setup weigh_inert->reaction_setup post_reaction Post-Reaction Handling reaction_setup->post_reaction purification Purification: - Consider neutral silica/alumina - Explore crystallization or distillation post_reaction->purification

Caption: Decision workflow for handling and storage.

References

  • Structures and stability of I2 and ICl complexes with pyridine: Ab initio and DFT study. (2024). Vertex AI Search.
  • Technical Support Center: Stability and Reactivity of Iodinated Pyridazines - Benchchem. (n.d.). BenchChem.
  • Pyridine Safety Data Sheet. (n.d.). University of Washington.
  • Donor-acceptor interactions of iodine with pyridine bases in aqueous and organic media. (2025). EDP Sciences.
  • Donor-acceptor interactions of iodine with pyridine bases in aqueous and organic media. (2025). EDP Sciences.
  • Ionization Reaction in Iodine/Pyridine Solutions: What Can We Learn from Conductivity Measurements, Far-Infrared Spectroscopy, and Raman Scattering? (n.d.). ACS Publications.
  • 5 - SAFETY DATA SHEET. (2025). Fisher Scientific.
  • Safety Data Sheet - Jubilant Ingrevia. (2024). Jubilant Ingrevia.
  • Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014). University of Pittsburgh.
  • SAFETY DATA SHEET - Fisher Scientific. (2025). Fisher Scientific.
  • Handling Air-Sensitive Reagents Technical Bulletin AL-134. (n.d.). Sigma-Aldrich.
  • Stability and Storage. (n.d.). Tocris Bioscience.
  • SAFETY DATA SHEET - Tokyo Chemical Industry. (2026). Tokyo Chemical Industry.
  • Safety Data Sheet PYRIDINE - ChemSupply Australia. (n.d.). ChemSupply Australia.
  • 2-chloro-4-iodo-5-methylpyridine SDS, 1197957-18-8 Safety Data Sheets - ECHEMI. (n.d.). Echemi.com.
  • 5-Chloro-2-iodo-4-methylpyridine | 1261632-74-9 - MilliporeSigma. (n.d.). Sigma-Aldrich.
  • 5-Chloro-4-iodo-2-methoxypyridine — Chemical Substance Information - NextSDS. (n.d.). NextSDS.
  • Pyridine - SAFETY DATA SHEET - PENTA. (2024). Penta.
  • Best practices for handling anhydrous reactions for pyridine synthesis - Benchchem. (n.d.). BenchChem.
  • Long term and accelerated conditions needed to support storage in a cool dry pla. (2023). IPQ.
  • SAFETY DATA SHEET - Fisher Scientific. (2025). Fisher Scientific.
  • Handling Pyridine: Best Practices and Precautions - Post Apple Scientific. (2024). Post Apple Scientific.
  • Safety Data Sheet: Pyridine - Carl ROTH. (n.d.). Carl ROTH.
  • (5-Chloro-4-iodo-pyridin-2-yl)-methyl-amine - ChemicalBook. (n.d.). ChemicalBook.
  • 3: Performing Sensitive Reactions without a Schlenk Line - Chemistry LibreTexts. (2024). Chemistry LibreTexts.
  • Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques - American Chemical Society. (2022). American Chemical Society.
  • 2-chloro-5-iodo-4-methylpyrimidine — Chemical Substance Information - NextSDS. (n.d.). NextSDS.
  • Chemical Compatibility Database from Cole-Parmer. (n.d.). Cole-Parmer.
  • Chemical Compatibility Chart - Walchem. (2024). Walchem.
  • 2-Chloro-4-iodo-5-methylpyridine - MySkinRecipes. (n.d.). MySkinRecipes.

Sources

Optimization

Technical Support Center: Metalation of 5-Chloro-4-iodo-2-methylpyridine

Introduction Welcome to the technical support guide for the metalation of 5-Chloro-4-iodo-2-methylpyridine. This highly functionalized pyridine is a valuable building block in medicinal chemistry and materials science.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support guide for the metalation of 5-Chloro-4-iodo-2-methylpyridine. This highly functionalized pyridine is a valuable building block in medicinal chemistry and materials science. However, its selective metalation presents significant challenges due to the presence of multiple reactive sites and the potential for complex side reactions. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, drawing on established principles of organometallic chemistry to help you navigate these challenges and achieve clean, high-yielding transformations. Our goal is to explain the causality behind experimental choices, enabling you to optimize your specific application.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the metalation of 5-Chloro-4-iodo-2-methylpyridine.

Q1: I am observing a mixture of regioisomers, particularly the migration of iodine. What is causing this product scrambling?

A1: This is a classic and highly probable side reaction known as the "Halogen Dance."[1][2] It is a base-catalyzed intramolecular rearrangement where a halogen and a metalated site exchange positions. In the case of 5-Chloro-4-iodo-2-methylpyridine, an initial deprotonation (likely at C3) can be followed by a rearrangement to a more thermodynamically stable organometallic intermediate where the metal is at the C4 position, displacing the iodine to the C3 position.[3][4] This process is especially prevalent with highly basic reagents like lithium diisopropylamide (LDA) and can be accelerated by elevated temperatures.[1]

The proposed mechanism involves a series of equilibria between lithiated intermediates. The initial kinetically favored deprotonation at C3 forms an aryllithium species. This species can then rearrange, driven by the formation of a more stable intermediate, often stabilized by factors like chelation or relief of steric strain.[5]

Halogen_Dance cluster_0 Initial Deprotonation (Kinetic) cluster_1 Halogen Dance Rearrangement cluster_2 Electrophilic Quench Start 5-Chloro-4-iodo- 2-methylpyridine Kinetic_Intermediate C3-Lithiated Species (Kinetic Product) Start->Kinetic_Intermediate Base (e.g., LDA) -78 °C Thermodynamic_Intermediate C4-Lithiated, C3-Iodo Species (Thermodynamic Product) Kinetic_Intermediate->Thermodynamic_Intermediate Rearrangement (Side Reaction) Desired_Product Desired Product (C3-Functionalized) Kinetic_Intermediate->Desired_Product E+ Side_Product Side Product (C4-Functionalized, Iodo at C3) Thermodynamic_Intermediate->Side_Product E+

Caption: The Halogen Dance side reaction pathway.
Q2: My reaction is plagued by low yields and the formation of dark, insoluble materials, especially at slightly higher temperatures.

A2: This issue often points to two potential problems: nucleophilic addition of the base to the pyridine ring or decomposition of the organometallic intermediate.

  • Nucleophilic Addition: Pyridine rings are electron-deficient and susceptible to nucleophilic attack, particularly by highly reactive organolithium reagents like n-BuLi or s-BuLi.[6][7] This side reaction competes with the desired deprotonation and often leads to complex, difficult-to-characterize byproducts. The use of sterically hindered, non-nucleophilic bases is paramount to avoid this.[8]

  • Intermediate Instability: Organolithium intermediates of halopyridines can be unstable, especially above -78 °C.[9] Warming the reaction can lead to elimination and the formation of reactive pyridyne intermediates, which rapidly polymerize to form tars. The 3-chloro-4-lithiopyridine intermediate, for instance, is known to be unstable and can lead to 3,4-pyridyne.[10]

Solution Strategy:

  • Base Selection: Switch from alkyllithiums to a sterically hindered amide base. The preferred choice would be a Knochel-Hauser base, such as TMPMgCl·LiCl (2,2,6,6-Tetramethylpiperidylmagnesium chloride lithium chloride complex).[11][12] These bases are exceptionally effective for deprotonating sensitive heterocycles, display high functional group tolerance, and significantly suppress nucleophilic addition side reactions.[6][13]

  • Strict Temperature Control: Maintain the reaction temperature at or below -78 °C throughout the addition of the base and before the electrophilic quench.[1] This minimizes both the Halogen Dance and decomposition pathways.

Base_Selection cluster_0 Choice of Base Start 5-Chloro-4-iodo- 2-methylpyridine Base_nBuLi n-BuLi Base_LDA LDA / LTMP Base_Knochel TMPMgCl·LiCl (Knochel-Hauser Base) Outcome_Addition Nucleophilic Addition (Side Reaction) Base_nBuLi->Outcome_Addition High Propensity Outcome_Deprotonation Desired Deprotonation (Metalation) Base_nBuLi->Outcome_Deprotonation Low Selectivity Base_LDA->Outcome_Addition Low Propensity Base_LDA->Outcome_Deprotonation Good Selectivity (Risk of Halogen Dance) Base_Knochel->Outcome_Addition Negligible Base_Knochel->Outcome_Deprotonation Excellent Selectivity (Suppresses Side Reactions)

Caption: Decision guide for base selection to prevent side reactions.
Q3: I am trying to perform an iodine-lithium exchange using n-BuLi but am getting deprotonation at the C3 position instead. How can I favor the exchange reaction?

A3: The outcome between halogen-metal exchange and deprotonation is a delicate balance controlled by the base, solvent, and temperature. The iodine at C4 is indeed susceptible to exchange. However, the proton at C3 is significantly acidified by the adjacent iodine and the directing 2-methyl group, making deprotonation competitive.

  • Basicity vs. Exchange Rate: While n-BuLi can perform I/Li exchange, its high basicity can favor deprotonation, especially at low temperatures where the exchange kinetics may be slower.

  • Temperature Influence: Halogen-metal exchange reactions are often extremely fast, even at -78 °C. However, if the deprotonation is kinetically competitive, a mixture will result. Sometimes, slightly raising the temperature can favor the exchange, but this is risky with this substrate due to instability.

  • Alternative Reagents: For a clean I/Li exchange, consider using a Grignard reagent like i-PrMgCl or i-PrMgCl·LiCl.[6] These reagents are less basic than organolithiums and have a higher propensity for halogen-metal exchange over deprotonation, particularly with iodoarenes.

Frequently Asked Questions (FAQs)

Q1: What is a "Knochel-Hauser Base" and why is it recommended for this substrate?

A1: A Knochel-Hauser base is a mixed magnesium-lithium amide, with the most common example being TMPMgCl·LiCl.[11] They are often called "turbo-Hauser bases" due to their enhanced reactivity and solubility compared to traditional magnesium amides.[11][14]

Their effectiveness stems from the role of lithium chloride. LiCl is not an inert salt; it actively participates in the reaction by breaking down the oligomeric aggregates that organometallic reagents typically form in solution.[14] This deaggregation leads to smaller, more kinetically active species that can perform deprotonation efficiently and selectively even at moderate temperatures (-25 °C to 0 °C), although lower temperatures are still recommended for your specific substrate to prevent the Halogen Dance.[6] Their steric bulk (from the TMP group) prevents nucleophilic addition, and their lower basicity compared to lithium amides reduces the risk of side reactions.[12]

Q2: Which proton on 5-Chloro-4-iodo-2-methylpyridine is the most acidic and therefore most likely to be removed?

A2: The proton at the C3 position is kinetically the most likely to be abstracted. This is due to a combination of factors:

  • Inductive Effect: The adjacent, highly electronegative iodine atom at C4 strongly acidifies the C3 proton.

  • Directing Group Effect: The 2-methyl group is a weak ortho-directing group for metalation, further favoring deprotonation at C3.[15]

  • Steric Hindrance: The C6 position is also activated by the pyridine nitrogen and the chloro group, but it is more sterically hindered by the adjacent chloro group at C5.

Therefore, under kinetically controlled conditions (low temperature, rapid quenching), functionalization at C3 is the expected outcome. The primary challenge is preventing the subsequent rearrangement (Halogen Dance) to the thermodynamically favored C4-metalated species.

Q3: What are the best practices for quenching the reaction to maximize yield and safety?

A3: Quenching is a critical step where product can be lost if not performed correctly. Organometallic reagents react violently with protic sources like water.[16]

Recommended Quenching Protocol:

  • Maintain Low Temperature: Do not remove the reaction from the cooling bath (-78 °C) before or during the initial quench.

  • Use a Less Reactive Quencher First: For highly reactive organolithium or organomagnesium species, it is safest to perform a pre-quench by slowly adding a less reactive alcohol like isopropanol.[17] This will moderate the initial exotherm.

  • Standard Quench: After the initial exotherm subsides, slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl).[16] This is generally preferred over water as it is less basic and helps to minimize the formation of metal hydroxides that can complicate the workup.

  • Safe Workup: Allow the mixture to warm slowly to room temperature before performing the extraction. Always perform these operations in a well-ventilated fume hood.

Table 1: Comparison of Common Bases for Pyridine Metalation
Featuren-Butyllithium (n-BuLi)Lithium Diisopropylamide (LDA)TMPMgCl·LiCl (Knochel-Hauser)
Primary Reactivity Strong Base & NucleophileStrong, Non-nucleophilic BaseStrong, Non-nucleophilic Base
Nucleophilic Addition High Risk [6][7]Low Risk[8]Negligible Risk [12]
Halogen Dance Can occurHigh Risk [1]Suppressed[6]
Typical Temp. -78 °C-78 °C (Strictly required)[9]-78 °C to 0 °C (Substrate dependent)
Functional Group Tol. LowModerateHigh [11]
Recommendation Not Recommended Use with cautionHighly Recommended

Recommended Experimental Protocol

This protocol provides a robust starting point for the selective C3-metalation of 5-Chloro-4-iodo-2-methylpyridine and subsequent trapping with an electrophile.

Objective: To perform a regioselective magnesiation at the C3 position using TMPMgCl·LiCl, minimizing side reactions.

Reagents & Equipment:

  • Anhydrous THF

  • 5-Chloro-4-iodo-2-methylpyridine

  • TMPMgCl·LiCl solution in THF (commercial or freshly prepared[13])

  • Electrophile (e.g., Iodine, Me₃SiCl)

  • Saturated aqueous NH₄Cl solution

  • Standard glassware for anhydrous reactions (flame-dried, under Argon/Nitrogen)

  • Low-temperature cooling bath (e.g., dry ice/acetone)

Step-by-Step Procedure:

  • Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and an argon inlet, dissolve 5-Chloro-4-iodo-2-methylpyridine (1.0 equiv) in anhydrous THF.

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Base Addition: Slowly add a solution of TMPMgCl·LiCl (1.1 equiv) dropwise via syringe over 20-30 minutes, ensuring the internal temperature does not rise above -75 °C.

  • Metalation: Stir the reaction mixture at -78 °C for 1 hour. Monitor the reaction progress by TLC or GC-MS if possible by quenching a small aliquot.

  • Electrophilic Quench: While maintaining the temperature at -78 °C, slowly add the chosen electrophile (1.2 equiv).

  • Warming: After the addition of the electrophile is complete, allow the reaction mixture to stir at -78 °C for an additional 30 minutes, then slowly warm to room temperature over 1-2 hours.

  • Aqueous Workup: Cool the mixture to 0 °C in an ice bath and carefully quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Extraction & Isolation: Transfer the mixture to a separatory funnel, extract with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography or recrystallization as required.

References

  • BenchChem. (2025).
  • BenchChem. (2025). Technical Support Center: Quenching Procedures for Organometallic Reactions. BenchChem.
  • Hao, L., et al. (2018). Regioselective Metalation and Functionalization of the Pyrazolo[1,5-a]pyridine Scaffold Using Mg- and Zn-TMP Bases. Organic Letters. [Link]

  • Brégent, T., et al. (2025). Continuous‐flow halogen dance on 2‐fluoro‐3‐iodopyridine (4) and... ResearchGate. [Link]

  • Manolikakes, S. M., et al. (2013). Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. Zeitschrift für Naturforschung B. [Link]

  • Chen, H., et al. (2022). 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines. The Journal of Organic Chemistry. [Link]

  • Nobre, C., et al. (2010). Metalation of Pyridines with nBuLi−Li−Aminoalkoxide Mixed Aggregates: The Origin of Chemoselectivity. Journal of the American Chemical Society. [Link]

  • Ziegler, T., et al. (2013). New Preparation of TMPZnCl·LiCl by Zn Insertion into TMPCl. Application to the Functionalization of Dibromodiazines. Organic Letters. [Link]

  • Gribble, G. W. (2015). DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. HETEROCYCLES. [Link]

  • Gribble, G. W., & Saulnier, M. G. (2015). Regioselective ortho-Lithiation of Halopyridines. Syntheses of ortho-Disubstituted Pyridines and a Convenient Generations of 3,4-Pyridyne. ResearchGate. [Link]

  • EPFL. (n.d.). Protocol for quenching reactive chemicals. EPFL. [Link]

  • Duan, X.-F., & Zhang, Z.-B. (2005). RECENT PROGRESS OF HALOGEN-DANCE REACTIONS IN HETEROCYCLES. HETEROCYCLES. [Link]

  • Bailey, T. R. (2004). Use of Thiazoles in the Halogen Dance Reaction: Application to the Total Synthesis of WS75624 B. The Journal of Organic Chemistry. [Link]

  • Yorimitsu, H. (2024). Catalytic Approaches to the Halogen Dance Reaction for Molecular Editing. Kobe University. [Link]

  • Gribble, G. W., & Saulnier, M. G. (1993). REGIOSELECl'IVE ORTHO-LITHIATION OF HALOPYRIDINES. SYNTHESES OF ORTHO-DISUJBSTITWED PYRIDINES AND A CONVENIENT GENERATION OF 3,4-PYRIDYNE. ResearchGate. [Link]

  • Berton, M., et al. (2021). Disposable cartridge concept for the on-demand synthesis of turbo Grignards, Knochel–Hauser amides, and magnesium alkoxides. Beilstein Journal of Organic Chemistry. [Link]

  • Fischer, C., et al. (2021). Suitability of Carbazolyl Hauser and Turbo‐Hauser Bases as Magnesium‐Based Electrolytes. KIT. [Link]

  • Wikipedia. (n.d.). Turbo-Hauser bases. Wikipedia. [Link]

Sources

Reference Data & Comparative Studies

Validation

HPLC Method Validation for 5-Chloro-4-iodo-2-methylpyridine Purity Analysis: A Comparative Guide

Introduction: The Analytical Challenge In pharmaceutical development, the purity analysis of highly functionalized halogenated intermediates is a critical quality attribute. 5-Chloro-4-iodo-2-methylpyridine (CAS 1245134-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Analytical Challenge

In pharmaceutical development, the purity analysis of highly functionalized halogenated intermediates is a critical quality attribute. 5-Chloro-4-iodo-2-methylpyridine (CAS 1245134-39-7) is a prime example of a complex pyridine derivative where standard chromatographic approaches often fall short[1].

The primary analytical challenge lies in resolving the active pharmaceutical ingredient (API) from its closely related impurities, such as positional isomers (e.g., 4-chloro-5-iodo-2-methylpyridine) and des-halogenated byproducts. Because these impurities share nearly identical molecular weights and hydrophobicities (LogP), traditional High-Performance Liquid Chromatography (HPLC) methods struggle to achieve baseline resolution, necessitating a more targeted stationary phase selection.

The Causality of Column Selection: Biphenyl vs. C18

As an analytical scientist, selecting the correct stationary phase requires looking beyond simple hydrophobicity and understanding the molecular interactions at play.

The Alternative: Standard C18 Columns

Traditional fully porous C18 columns rely exclusively on dispersive (van der Waals) hydrophobic interactions. When analyzing 5-chloro-4-iodo-2-methylpyridine and its isomers, the net difference in hydrophobicity is negligible. Consequently, C18 columns typically yield co-elution or poor resolution ( Rs​<1.5 ), leading to inaccurate purity quantification and failing ICH Q2(R2) specificity criteria.

The Product: Advanced Biphenyl Core-Shell Columns

To overcome this, an Advanced Biphenyl Phase (e.g., core-shell biphenyl) is the superior choice. The causality behind this performance leap lies in orthogonal selectivity mechanisms[2][3]:

  • π−π Interactions: The electron-deficient pyridine ring of the analyte acts as a π -acceptor, while the electron-rich biphenyl stationary phase acts as a π -donor, creating a strong retention mechanism absent in C18 phases.

  • Halogen Bonding (Sigma-Hole Interactions): Halogens possess a region of positive electrostatic potential on their axis known as a "sigma-hole." Iodine, being highly polarizable, has a much larger sigma-hole than chlorine. The biphenyl rings interact specifically with these sigma-holes. This allows the column to physically differentiate the exact positioning of the iodine versus the chlorine atom on the pyridine ring, resulting in baseline resolution of isobaric impurities.

Experimental Protocols & Self-Validating Workflow

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system. System Suitability Testing (SST) is embedded directly into the workflow to guarantee that the instrument is performing optimally before any sample is quantified.

Reagents and Sample Preparation
  • Diluent: Acetonitrile : Water (50:50, v/v).

  • Standard Solution: Accurately weigh 10 mg of 5-Chloro-4-iodo-2-methylpyridine reference standard. Dissolve and dilute to 100 mL with diluent to obtain a 100 µg/mL solution.

  • Sample Solution: Prepare the unknown sample identically to achieve a nominal concentration of 100 µg/mL. Filter all solutions through a 0.22 µm PTFE syringe filter.

Chromatographic Conditions
  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient Program: 0-2 min (20% B), 2-10 min (20% 80% B), 10-12 min (80% B), 12-12.1 min (80% 20% B), 12.1-15 min (20% B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 260 nm (optimal for pyridine π−π∗ transitions)[4].

  • Injection Volume: 5 µL.

  • Column Temperature: 30°C.

System Suitability Test (SST)

Before analyzing samples, inject the Standard Solution five times. The system is validated for the run only if:

  • Precision: The Relative Standard Deviation (%RSD) of the analyte peak area is ≤2.0% .

  • Peak Symmetry: Tailing factor ( Tf​ ) is ≤1.5 .

  • Efficiency: Theoretical plate count ( N ) is ≥5000 .

Method Validation Data (ICH Q2(R2) Standards)

The method was validated according to the latest ICH Q2(R2) guidelines, which mandate rigorous testing for specificity, linearity, precision, accuracy, and limits of detection/quantitation[5][6]. The table below objectively compares the validation metrics of the Biphenyl column against the standard C18 column.

ICH Q2(R2) Validation ParameterAcceptance CriteriaBiphenyl Phase (Product)Standard C18 (Alternative)Result / Conclusion
Specificity (Resolution, Rs​ ) Rs​≥2.0 (Critical Pair)3.2 (Baseline resolved)1.1 (Co-elution)Biphenyl Pass ; C18 Fail
Linearity (Range: 10-150 µg/mL) R2≥0.999 0.9998 0.9985Biphenyl Pass ; C18 Fail
Accuracy (Recovery %) 98.0% - 102.0%99.5% 96.2%Biphenyl Pass ; C18 Fail
Method Precision (%RSD) ≤2.0% (n=6)0.8% 2.1%Biphenyl Pass ; C18 Fail
Limit of Detection (LOD) Signal-to-Noise ≥3:1 0.05 µg/mL 0.15 µg/mLBiphenyl Superior
Limit of Quantitation (LOQ) Signal-to-Noise ≥10:1 0.15 µg/mL 0.50 µg/mLBiphenyl Superior

Data Interpretation: The Biphenyl column's ability to leverage halogen bonding directly translates to a massive improvement in Specificity ( Rs​=3.2 ). Because the impurities are fully resolved, the integration of the main peak is highly accurate, leading to superior Linearity and Precision metrics compared to the C18 column.

Visual Workflow: Validation Lifecycle

ICH_Validation N1 Method Development: 5-Chloro-4-iodo-2-methylpyridine N2 Stationary Phase Selection N1->N2 N3 Alternative: Standard C18 (Hydrophobic Interactions) N2->N3 Sub-optimal N4 Product: Biphenyl Phase (π-π & Halogen Bonding) N2->N4 Optimal Selectivity N5 ICH Q2(R2) Validation Lifecycle N3->N5 Co-elution risks N4->N5 Baseline resolution N6 Specificity (Impurity Resolution > 2.0) N5->N6 N7 Linearity & Range (R² ≥ 0.999) N5->N7 N8 Precision & Accuracy (%RSD ≤ 2.0%) N5->N8 N9 LOD & LOQ (Signal-to-Noise) N5->N9 N10 Validated Fit-for-Purpose Method N6->N10 N7->N10 N8->N10 N9->N10

Figure 1: HPLC Method Development and ICH Q2(R2) Validation Workflow for Halogenated Pyridines.

Conclusion

For the purity analysis of 5-Chloro-4-iodo-2-methylpyridine, standard C18 columns fail to provide the necessary selectivity to resolve critical halogenated positional isomers. By upgrading to an Advanced Biphenyl Phase , analytical scientists can exploit π−π and halogen bonding interactions to achieve baseline resolution. As demonstrated by the experimental data, this targeted approach ensures full compliance with ICH Q2(R2) validation requirements, delivering a robust, accurate, and highly precise analytical method suitable for rigorous drug development environments.

References

  • Validation of Analytical Procedures Q2(R2) - ICH International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL: [Link][5]

  • ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5 European Medicines Agency (EMA). URL: [Link][6]

  • Cogent RP Biphenyl & Diphenyl Enhanced Aromatic Selectivity MicroSolv Technology Corporation. URL: [Link][2]

Sources

Comparative

Strategic Evaluation of Halogenated Pyridines: 5-Chloro-4-iodo-2-methylpyridine in Drug Discovery

The landscape of pharmaceutical research is heavily reliant on sophisticated chemical building blocks that enable the rapid synthesis of complex, diverse molecules[1]. Among these, polyhalogenated pyridines are exception...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The landscape of pharmaceutical research is heavily reliant on sophisticated chemical building blocks that enable the rapid synthesis of complex, diverse molecules[1]. Among these, polyhalogenated pyridines are exceptionally valuable intermediates. Their unique structural features allow medicinal chemists to fine-tune drug properties such as bioavailability, metabolic stability, and target affinity[1].

This guide provides an objective, data-driven comparison of 5-Chloro-4-iodo-2-methylpyridine (5-CIMP) against other common halogenated pyridines, detailing the mechanistic causality behind its chemoselectivity and providing self-validating experimental workflows for its application in late-stage drug discovery.

Mechanistic Rationale: The Causality of Chemoselectivity

When designing a synthetic route using a dihalogenated heteroarene, the preferential site of cross-coupling is fundamentally dictated by the bond dissociation energy (BDE) of the carbon-halogen (C–X) bonds[2]. For standard halides, the BDE trend strictly follows I < Br < Cl ≪ F.

In 5-Chloro-4-iodo-2-methylpyridine , the C4–I bond (~65 kcal/mol) undergoes rapid oxidative addition with Palladium(0) species. Conversely, the C5–Cl bond (~95 kcal/mol) remains highly inert under mild cross-coupling conditions. This stark thermodynamic difference provides a massive chemoselective window[3].

Furthermore, the C2-methyl group exerts a dual electronic and steric effect:

  • Steric Shielding: It blocks nucleophilic attack at the highly reactive C2 position, directing reactivity exclusively to the C4 and C5 axes.

  • Electronic Modulation: By inductively donating electron density into the pyridine ring, the methyl group slightly reduces the overall electrophilicity of the system. This electronic dampening further suppresses undesired background oxidative addition at the C5–Cl bond, ensuring that catalyst-controlled processes remain highly selective[4].

Once the C4 position is functionalized (e.g., via a Suzuki-Miyaura coupling), the remaining C5-chlorine atom can either serve as a metabolic blocker to prevent oxidative degradation by cytochrome P450 enzymes, or act as a secondary handle for harsher cross-coupling reactions (like Buchwald-Hartwig aminations)[1].

Comparative Data Analysis

To objectively evaluate 5-CIMP, we must benchmark its performance against other widely used halogenated pyridines. The table below summarizes the quantitative and qualitative parameters that dictate scaffold selection in a drug discovery program.

ScaffoldPrimary Coupling SiteChemoselectivity Window (ΔBDE)Metabolic Stability of Residual HalogenSteric Profile & Lipophilicity
5-Chloro-4-iodo-2-methylpyridine C4 (Iodo) Excellent (~30 kcal/mol) High (C5-Cl blocks oxidation) Moderate (C2-Methyl adds logP)
2,4-DibromopyridineC2 (Bromo)Poor to Moderate (C2 vs C4)Low (C4-Br remains reactive)Low (Unsubstituted)
5-Bromo-2-chloropyridineC5 (Bromo)Good (~15 kcal/mol)High (C2-Cl is stable)Low (Unsubstituted)
2-Fluoro-4-iodopyridineC4 (Iodo)Excellent (>45 kcal/mol)Very High (C2-F is inert)Low (Unsubstituted)

Data Interpretation: While 2,4-dibromopyridine often suffers from atypical site-selectivity depending on catalyst speciation (mononuclear Pd vs. Pd clusters)[2], 5-CIMP provides an unambiguous, catalyst-agnostic primary coupling site due to the overwhelming reactivity of the C-I bond[5].

Experimental Workflow: Self-Validating Chemoselective Suzuki Coupling

To leverage the chemoselectivity of 5-CIMP, the following protocol describes a C4-selective Suzuki-Miyaura cross-coupling.

Why this protocol is self-validating: By strictly limiting the aryl boronic acid to 1.05 equivalents, the reaction is thermodynamically starved once the C-I bonds are consumed. If the LC-MS checkpoint reveals unreacted boronic acid alongside complete consumption of 5-CIMP, it definitively proves that the C-Cl bond has not undergone undesired background coupling.

Step-by-Step Methodology
  • Reagent Preparation & Stoichiometry:

    • Charge a dry Schlenk flask with 5-Chloro-4-iodo-2-methylpyridine (1.00 mmol, 1.0 eq) and the desired Aryl Boronic Acid (1.05 mmol, 1.05 eq). Causality: The slight 0.05 eq excess ensures complete conversion of the C-I bond without providing enough reagent to drive a secondary C-Cl coupling.

  • Catalyst & Base Selection:

    • Add Pd(dppf)Cl₂ (0.05 mmol, 5 mol%) and anhydrous Na₂CO₃ (2.00 mmol, 2.0 eq). Causality: The bidentate dppf ligand creates a sterically encumbered, electron-rich Pd center that readily inserts into the C-I bond but struggles to activate the stronger C-Cl bond.

  • Solvent System & Degassing:

    • Suspend the mixture in a 4:1 ratio of 1,4-Dioxane/H₂O (0.1 M concentration). Degas via three freeze-pump-thaw cycles. Causality: Water is essential to dissolve the inorganic base and activate the boronic acid via a boronate intermediate.

  • Reaction Execution:

    • Heat the reaction mixture to 80 °C for 4 hours under an argon atmosphere.

  • In-Process Control (LC-MS Checkpoint):

    • Sample 10 µL of the reaction, dilute in MeCN, and analyze via LC-MS. You should observe a single product mass corresponding to the C4-arylated, C5-chlorinated product. The absence of a des-chloro biaryl mass validates the chemoselectivity.

  • Workup & Isolation:

    • Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over MgSO₄, filter, and concentrate. Purify via flash chromatography (Hexanes/EtOAc) to yield the pure 4-aryl-5-chloro-2-methylpyridine intermediate.

Divergent Synthetic Pathways

The true value of 5-CIMP lies in its ability to act as a divergent node in a synthetic workflow. Once the C4 position is functionalized, the chemist can choose to retain the C5-Cl for metabolic stability or force a second cross-coupling to build a densely functionalized API.

G Start 5-Chloro-4-iodo-2-methylpyridine Step1 Pd-Catalyzed Suzuki Coupling (Chemoselective at C4-I) Start->Step1 Aryl Boronic Acid Pd(dppf)Cl2, Base Intermediate 4-Aryl-5-chloro-2-methylpyridine (Stable Intermediate) Step1->Intermediate PathA Retain C5-Cl (Metabolic Blocker) Intermediate->PathA PathB Pd-Catalyzed Buchwald-Hartwig (Coupling at C5-Cl) Intermediate->PathB Amine, Strong Base Pd2(dba)3, XPhos API_A Lead Compound A (High Lipophilicity) PathA->API_A API_B Lead Compound B (C4/C5 Di-functionalized) PathB->API_B

Divergent synthetic workflows utilizing the chemoselective handles of 5-CIMP.

Conclusion

In the context of modern drug discovery, 5-Chloro-4-iodo-2-methylpyridine outperforms simpler scaffolds like 2,4-dibromopyridine by offering an unambiguous, thermodynamically driven chemoselective handle. By exploiting the ~30 kcal/mol BDE difference between its iodine and chlorine substituents, researchers can execute highly precise sequential functionalizations. The protocols provided herein ensure that these transformations are not only high-yielding but inherently self-validating, minimizing the risk of downstream byproduct contamination.

References

  • Title: The Role of Halogenated Pyridines in Modern Drug Discovery Source: NBInno URL: [Link]

  • Title: Inverting Conventional Chemoselectivity in Pd-Catalyzed Amine Arylations with Multiply Halogenated Pyridines Source: Journal of the American Chemical Society URL: [Link]

  • Title: A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles Source: Journal of the American Chemical Society / PubMed Central URL: [Link]

  • Title: A Decarboxylative Cross-Coupling Platform To Access 2-Heteroaryl Azetidines Source: Organic Letters URL: [Link]

  • Title: A Pd-catalyzed organometallic-free homologation of arylboronic acids enabled by chemoselective transmetalation Source: ChemRxiv URL: [Link]

Sources

Validation

Spectroscopic Validation and Reactivity Profiling of 5-Chloro-4-iodo-2-methylpyridine: A Comparative Guide

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Technical Comparison & Experimental Validation Guide.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Technical Comparison & Experimental Validation Guide.

Executive Summary: The Bifunctional Advantage

In modern pharmaceutical synthesis and complex molecule design, highly functionalized pyridine scaffolds are indispensable. Among these, 5-chloro-4-iodo-2-methylpyridine (CAS 1245134-39-7)[1] stands out as a premium bifunctional building block.

When designing synthetic routes that require iterative functionalization of the pyridine core, chemists frequently must choose between symmetrical dihalogenated pyridines (e.g., 4,5-dichloro-2-methylpyridine) or mixed-halogen variants. This guide objectively compares the reactivity and spectroscopic validation of 5-chloro-4-iodo-2-methylpyridine against its alternatives, demonstrating how its unique stereoelectronic profile provides absolute regiocontrol and streamlined analytical validation.

Comparative Reactivity & Regioselectivity

The core utility of a dihalogenated pyridine lies in the ability to perform chemoselective cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[2]. The choice of halogens directly dictates the efficiency and cost of the synthesis.

  • The Causality of Regiocontrol: The bond dissociation energy (BDE) of a C–I bond is approximately 238 kJ/mol, whereas a C–Cl bond is significantly stronger at ~330 kJ/mol. This massive ~90 kJ/mol differential ensures that Palladium(0) undergoes exclusive oxidative addition at the C4–I position under remarkably mild conditions (room temperature, standard phosphine ligands)[3].

  • Alternative Comparison: When utilizing alternatives like 5-bromo-4-chloro-2-methylpyridine, the BDE difference between C–Br (~285 kJ/mol) and C–Cl is much narrower. This lack of thermodynamic differentiation often results in statistical mixtures of C4 and C5 coupled products, necessitating the use of expensive, sterically demanding ligands (e.g., Pd-PEPPSI-IPr) to artificially force regioselectivity[2].

G Start 5-Chloro-4-iodo- 2-methylpyridine Step1 Mild Cross-Coupling (e.g., Suzuki, RT) Start->Step1 Selective C-I Activation Intermediate C4-Functionalized Intermediate Step1->Intermediate Regioselective C4-Arylation Step2 Harsh Cross-Coupling (e.g., Buchwald, Heat) Intermediate->Step2 C-Cl Activation Final C4, C5-Bifunctionalized Derivative Step2->Final C5-Amination

Chemoselective iterative cross-coupling workflow exploiting C-I vs C-Cl bond energy differentials.

Spectroscopic Validation Systems

To ensure trustworthiness in synthetic workflows, every intermediate must be rigorously validated. 5-Chloro-4-iodo-2-methylpyridine offers distinct spectroscopic signatures that make its structural confirmation a self-validating system.

13C NMR and the SO-HALA Effect

The most definitive proof of regiochemistry is found in the 13 C NMR spectrum. Due to the Spin-Orbit Heavy Atom on the Light Atom (SO-HALA) effect , the relativistic spin-orbit coupling of iodine's massive electron cloud drastically shields the adjacent carbon nucleus[4][5]. This "heavy atom effect" shifts the C4 resonance significantly upfield to approximately 90–105 ppm. In stark contrast, the C5 carbon attached to the lighter, electronegative chlorine resonates much further downfield (~130–140 ppm). This >30 ppm chemical shift differential provides unambiguous, instantaneous confirmation of halogen placement[5].

Mass Spectrometry (Isotopic Patterning)

LC-MS or GC-MS analysis provides an orthogonal validation layer. Chlorine exists naturally as a 3:1 mixture of 35 Cl and 37 Cl, while Iodine is monoisotopic ( 127 I)[6]. The molecular ion[M+H] + will display a pristine 3:1 isotopic cluster, mathematically proving the presence of exactly one chlorine and one iodine atom, self-validating the absence of symmetrical di-iodo or di-chloro impurities.

Quantitative Data & Benchmarking

Table 1: Comparative Reactivity Profile of Dihalogenated Pyridines
ScaffoldC4 HalogenC5 HalogenBDE Differential (Δ)Regioselectivity (RT)Catalyst Requirement
5-Chloro-4-iodo-2-methylpyridine IodineChlorine~90 kJ/mol>99:1 (C4 exclusive)Standard (e.g., Pd(PPh3)4)
5-Bromo-4-chloro-2-methylpyridine BromineChlorine~45 kJ/mol~80:20 (Mixed)Specialized (e.g., Pd-PEPPSI)
4,5-Dichloro-2-methylpyridine ChlorineChlorine0 kJ/molStatistical MixtureHighly Specialized
Table 2: Expected NMR Chemical Shifts for 5-Chloro-4-iodo-2-methylpyridine
NucleusPositionExpected Shift (ppm)MultiplicityCausality / Spectroscopic Effect
13 C C4 (C–I)90.0 – 105.0QuaternaryShielded by SO-HALA (Heavy Atom Effect)
13 C C5 (C–Cl)130.0 – 140.0QuaternaryDeshielded by electronegative Chlorine
1 H H6~8.4SingletDeshielded by adjacent Nitrogen and C5–Cl
1 H H3~7.6SingletShielded by C2-Methyl and C4-Iodine

Standardized Experimental Protocols

Protocol A: Regioselective Suzuki-Miyaura Coupling at C4

Objective: Chemoselective arylation at C4 while preserving the C5–Cl bond for downstream functionalization.

  • Reaction Setup: In a flame-dried Schlenk flask under inert atmosphere, combine 5-chloro-4-iodo-2-methylpyridine (1.0 equiv), the desired arylboronic acid (1.05 equiv), and K 2​ CO 3​ (2.0 equiv).

    • Causality: Limiting the boronic acid stoichiometry strictly prevents over-coupling, while K 2​ CO 3​ activates the boronic acid without providing enough basicity to degrade the C–Cl bond.

  • Catalytic Activation: Add degassed THF/H 2​ O (4:1) and Pd(PPh 3​ ) 4​ (2 mol%). Stir at 25°C for 4 hours.

    • Causality: Maintaining mild temperatures and utilizing a standard, non-bulky catalyst exploits the low C–I BDE, ensuring the catalytic cycle turns over exclusively at C4 while the C–Cl bond remains entirely inert.

  • Self-Validating Tracking: Monitor the reaction via LC-MS.

    • Validation Mechanism: The starting material exhibits a distinct 3:1 isotopic cluster at its [M+H] + . As the C4-iodine is replaced by an aryl group, the product retains this exact 3:1 isotopic signature. If over-coupling occurs (loss of chlorine), the 3:1 pattern vanishes, instantly alerting the operator to a loss of chemoselectivity.

Protocol B: NMR Sample Preparation and Acquisition

Objective: Rigorous acquisition of 13 C data to observe the SO-HALA effect.

  • Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS).

    • Causality: TMS acts as the internal standard (0.0 ppm) to ensure absolute chemical shift accuracy. Because the SO-HALA effect relies on absolute chemical shift values (sub-110 ppm for C4), an uncalibrated spectrum could lead to false assignments. The presence of the TMS peak validates the calibration of the entire spectral window.

  • 1 H Acquisition: Acquire 1 H NMR at 400 MHz (16 scans, 2s relaxation delay).

  • 13 C Acquisition: Acquire 13 C NMR at 100 MHz using a proton-decoupled sequence.

    • Causality: Due to the lack of attached protons on C2, C4, and C5, their longitudinal relaxation times ( T1​ ) are exceptionally long. Use a minimum of 512 scans and an extended 3-second relaxation delay (D1) to ensure the quaternary C4–I and C5–Cl carbons are fully relaxed and visible above the baseline noise.

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 5-Chloro-4-iodo-2-methylpyridine

As a Senior Application Scientist consulting on drug development workflows, I frequently guide research teams through the scale-up of syntheses involving complex, highly reactive building blocks. 5-Chloro-4-iodo-2-methyl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist consulting on drug development workflows, I frequently guide research teams through the scale-up of syntheses involving complex, highly reactive building blocks. 5-Chloro-4-iodo-2-methylpyridine (CAS: 1245134-39-7) is a prime example of a compound that offers immense synthetic utility—particularly in cross-coupling reactions—but demands rigorous, mechanistically grounded safety and logistical protocols.

Unlike simple organic solvents, di-halogenated pyridines present unique toxicological and environmental risks. This guide provides a comprehensive, self-validating operational framework for handling, spill management, and disposal of this compound.

Mechanistic Hazard Assessment

To design an effective safety protocol, we must first understand why 5-Chloro-4-iodo-2-methylpyridine is hazardous.

The presence of two highly electronegative halogens (chlorine at the 5-position and iodine at the 4-position) on the pyridine ring significantly alters its physicochemical profile.

  • Dermal Penetration & Toxicity: The halogens increase the lipophilicity (LogP) of the molecule. If the crystalline powder or a solvated mixture contacts the skin, it can rapidly traverse the lipid bilayer of human tissue, leading to systemic toxicity and severe localized irritation (H312, H315)[1].

  • Ocular & Respiratory Hazards: Halogenated pyridines are known to cause serious eye damage (H318) and respiratory irritation (H335)[1]. The fine particulate nature of the solid makes aerosolization a primary risk during weighing[2].

  • Thermal Instability: Upon thermal decomposition or exposure to strong oxidizers, the compound can release highly toxic gases, including hydrogen chloride (HCl), hydrogen iodide (HI), and nitrogen oxides (NOx)[3].

Mandatory Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling di-halogenated pyridines. The following table summarizes the quantitative specifications and mechanistic rationale for the required PPE.

Equipment CategorySpecification / StandardQuantitative MetricMechanistic Rationale
Hand Protection Nitrile or Neoprene Gloves≥ 0.11 mm thicknessHigh lipophilicity enables rapid dermal breakthrough. Double-gloving provides a necessary temporal buffer against permeation.
Eye/Face Protection Safety Goggles + Face Shield8-inch minimum shieldProtects against severe ocular damage (OSHA 29 CFR 1910.133) and mucosal absorption of airborne particulates[3].
Respiratory Protection N95 (US) or P2/P3 (EN 143)≥ 95% filtration efficiencyPrevents inhalation of fine crystalline dust (H332) during weighing and transfer operations[2].
Body Protection Chemical-resistant Lab Coat100% coverage (wrists to knees)Prevents systemic exposure via accidental spills; Tyvek sleeves are required for bulk handling >10g.

Operational Workflow: Safe Weighing and Reaction Setup

To ensure trustworthiness, this protocol is designed as a self-validating system. Each operational phase includes a verification checkpoint to confirm the integrity of the safety boundary before proceeding.

Step 1: Environmental Preparation

  • Action: Clear the chemical fume hood of all incompatible materials, particularly strong oxidizing agents.

  • Validation Checkpoint: Verify the fume hood monitor displays a face velocity of 80–100 feet per minute (fpm). Do not open the chemical container if the alarm is active or velocity is low.

Step 2: PPE Donning Sequence

  • Action: Equip the lab coat, safety goggles, and N95 respirator. Apply the inner layer of nitrile gloves, ensuring they are tucked under the lab coat cuffs. Apply the outer layer of neoprene gloves over the cuffs.

  • Validation Checkpoint: Perform a visual inspection and a quick tactile stretch of the outer gloves to ensure no micro-tears are present.

Step 3: Static-Free Transfer

  • Action: 5-Chloro-4-iodo-2-methylpyridine can generate static charge, leading to sudden aerosolization. Ground the analytical balance. Use an anti-static U-shaped spatula to transfer the solid into a pre-tared, sealable reaction vial.

  • Validation Checkpoint: Cap the reaction vial inside the fume hood before moving it to the balance to record the final mass. This ensures zero dust escapes into the general laboratory atmosphere.

Step 4: Solubilization & Decontamination

  • Action: Introduce the reaction solvent (e.g., DMF, DMSO, or DCM) directly into the vial within the hood. Once solubilized, the dust hazard is neutralized, though the dermal hazard remains. Wipe down the spatulas and balance area with a solvent-dampened wipe (e.g., isopropanol), followed by soap and water.

Spill Management & Emergency Response

In the event of a spill, immediate categorization of the hazard scale is critical to prevent laboratory-wide contamination.

SpillResponse Spill Spill Occurs: 5-Chloro-4-iodo-2-methylpyridine Assess Assess Spill Size Spill->Assess Minor Minor Spill (<50g) Inside Fume Hood Assess->Minor Major Major Spill (>50g) Outside Fume Hood Assess->Major PPE Verify PPE (Double Gloves, Respirator) Minor->PPE Evacuate Evacuate Lab & Call EHS Major->Evacuate Sweep Carefully Sweep (Avoid Dust Generation) PPE->Sweep Container Place in Sealed Halogenated Waste Container Sweep->Container Decon Decontaminate Surface (Soap & Water) Container->Decon

Caption: Logic tree for 5-Chloro-4-iodo-2-methylpyridine spill response and containment.

Disposal Plan & Environmental Logistics

Halogenated pyridines are subject to strict environmental regulations due to their persistence and potential to form highly toxic byproducts (like dioxins) if incinerated improperly[4].

The Causality of Waste Segregation: Never mix 5-Chloro-4-iodo-2-methylpyridine waste with standard non-halogenated organic waste (like acetone or hexane). Mixing halogenated and non-halogenated streams drastically increases the cost of disposal per gallon, as the entire container must now be treated as halogenated waste[5]. Furthermore, mixing reactive halogenated compounds with incompatible solvents can trigger exothermic reactions.

WasteSegregation Waste Reaction Waste Containing 5-Chloro-4-iodo-2-methylpyridine Check Check pH & Compatibility Waste->Check Quench Quench Reactive Intermediates Check->Quench Halogenated Segregate into 'Halogenated Waste' Canister Quench->Halogenated Label Apply RCRA/EPA Hazardous Waste Label Halogenated->Label Storage Store in Secondary Containment (<55 Gallons Limit) Label->Storage

Caption: Step-by-step workflow for the segregation and disposal of halogenated pyridine waste.

Disposal Execution:

  • Quenching: Ensure all active cross-coupling catalysts or reactive intermediates in the mixture are fully quenched before disposal.

  • Containment: Pour the mixture into a designated, chemically compatible "Halogenated Solvent Waste" carboy. Ensure the container has a threaded, vapor-tight cap[5].

  • Labeling & Limits: Apply the institutional Hazardous Waste tag immediately. Do not exceed the EPA/RCRA accumulation limit of 55 gallons in the laboratory space[5].

References

  • Thermo Fisher Scientific. "SAFETY DATA SHEET - 2-Chloro-4-iodopyridine." Thermo Fisher Scientific Document Connect.
  • Fisher Scientific. "SAFETY DATA SHEET - 2-Chloro-4-iodopyridine." Fisher Scientific Safety Center.
  • National Center for Biotechnology Information (PubChem). "3-Chloropyridine - Toxicity and PPE.
  • Vanderbilt Environmental Health and Safety. "Laboratory Guide for Managing Chemical Waste." Vanderbilt University EHS.
  • Environmental Protection Agency (EPA). "Chemicals Subject to TSCA Section 12(b)

Sources

© Copyright 2026 BenchChem. All Rights Reserved.